Trandolapril-d3

Core Science & Biosynthesis

What is Trandolapril-d3 and its primary use in research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Trandolapril-d3, a deuterated analog of the angiotensin-converting enzyme (ACE) inhibitor Trandolapril (B549266). Its primary application in research is as a high-fidelity internal standard for the quantitative analysis of Trandolapril and its active metabolite, Trandolaprilat (B1681354), in biological matrices. This guide details its core function, outlines a representative experimental protocol for its use in bioanalytical studies, and provides relevant physiological context.

Core Concepts: The Role of Trandolapril-d3 in Bioanalysis

Trandolapril-d3 is a stable isotope-labeled (SIL) version of Trandolapril, where three hydrogen atoms have been replaced with deuterium. This isotopic substitution results in a molecule that is chemically identical to Trandolapril but has a higher molecular weight.[1] In mass spectrometry-based bioanalytical methods, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Trandolapril-d3 serves as an ideal internal standard.

The fundamental principle behind using a deuterated internal standard is to correct for variability during sample preparation and analysis. Because Trandolapril-d3 has nearly identical physicochemical properties to Trandolapril, it behaves similarly during extraction, chromatography, and ionization. By adding a known amount of Trandolapril-d3 to every sample, including calibration standards, quality controls, and unknown study samples, any loss of analyte during sample processing or fluctuations in instrument response will affect both the analyte and the internal standard proportionally. This allows for accurate and precise quantification of the analyte of interest.

The Physiological Target: The Renin-Angiotensin-Aldosterone System (RAAS)

Trandolapril's therapeutic effect is achieved through the inhibition of the Angiotensin-Converting Enzyme (ACE) within the Renin-Angiotensin-Aldosterone System (RAAS). Understanding this pathway is crucial for researchers studying the pharmacokinetics and pharmacodynamics of Trandolapril. The RAAS is a critical hormonal cascade that regulates blood pressure and fluid balance.

Figure 1: The Renin-Angiotensin-Aldosterone System (RAAS) and the site of action for Trandolaprilat.

Experimental Protocol: Quantification of Trandolapril in Human Plasma

The following is a representative LC-MS/MS method for the simultaneous quantification of Trandolapril and its active metabolite, Trandolaprilat, in human plasma, using a deuterated internal standard like Trandolapril-d3. This protocol is based on methodologies described in the scientific literature.[2][3]

Sample Preparation (Solid-Phase Extraction)

• Aliquoting: To 500 µL of human plasma in a polypropylene (B1209903) tube, add 50 µL of the internal standard working solution (containing Trandolapril-d3 and a deuterated analog of Trandolaprilat).

• Acidification: Add 500 µL of 0.1 M HCl and vortex for 30 seconds.

• SPE Cartridge Conditioning: Condition a C18 solid-phase extraction (SPE) cartridge by washing sequentially with 1 mL of methanol (B129727) and 1 mL of deionized water.

• Sample Loading: Load the acidified plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of deionized water followed by 1 mL of 20% methanol in water.

• Elution: Elute the analytes with 1 mL of methanol into a clean collection tube.

• Evaporation: Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 200 µL of the mobile phase.

LC-MS/MS Instrumentation and Conditions

The following table summarizes typical instrumental parameters for the analysis.

Parameter	Condition
LC System	Agilent 1200 Series or equivalent
MS System	Sciex API 4000 or equivalent triple quadrupole mass spectrometer
Column	Zorbax SB-C18, 4.6 x 75 mm, 3.5 µm
Mobile Phase	Acetonitrile : 0.1% Formic Acid in Water (Gradient)
Flow Rate	0.8 mL/min
Injection Volume	10 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	See Table 2

Mass Spectrometric Detection

Multiple Reaction Monitoring (MRM) is used for selective and sensitive detection of the analytes and the internal standard.

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Trandolapril	431.2	234.2
Trandolaprilat	403.2	206.1
Trandolapril-d3 (IS)	434.2	237.2

Note: The m/z values for Trandolapril and Trandolaprilat are based on published literature; the values for Trandolapril-d3 are projected based on a +3 Da shift.[2]

Data Presentation: Method Validation Summary

The following tables present a summary of the validation parameters for a representative bioanalytical method for Trandolapril and Trandolaprilat. While a specific study using Trandolapril-d3 with comprehensive tabulated data was not identified, the following data from a study using a non-isotopic internal standard (ramipril) demonstrates the performance characteristics of a robust LC-MS/MS assay.[2]

Linearity and Sensitivity

Analyte	Calibration Range (pg/mL)	LLOQ (pg/mL)	Correlation Coefficient (r²)
Trandolapril	20 - 10,000	20	> 0.99
Trandolaprilat	20 - 10,000	20	> 0.99

Precision and Accuracy

Analyte	QC Level	Concentration (pg/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (% Bias)
Trandolapril	LQC	60	≤ 5.0	≤ 6.0	± 5.0
MQC	500	≤ 4.0	≤ 5.0	± 4.0
HQC	8000	≤ 3.0	≤ 4.0	± 3.0
Trandolaprilat	LQC	60	≤ 6.0	≤ 7.0	± 6.0
MQC	500	≤ 5.0	≤ 6.0	± 5.0
HQC	8000	≤ 4.0	≤ 5.0	± 4.0

LQC: Low Quality Control, MQC: Medium Quality Control, HQC: High Quality Control, %CV: Percent Coefficient of Variation, % Bias: Percent relative error.

Experimental Workflow

The following diagram illustrates a typical workflow for a pharmacokinetic study sample analysis using Trandolapril-d3 as an internal standard.

Figure 2: A typical workflow for a bioanalytical study utilizing an internal standard.

Conclusion

Trandolapril-d3 is an indispensable tool for researchers in the field of drug metabolism and pharmacokinetics. Its use as an internal standard in LC-MS/MS assays ensures the generation of high-quality, reliable data for the quantification of Trandolapril and its active metabolite. The methodologies and data presented in this guide provide a comprehensive framework for the application of Trandolapril-d3 in a research setting, enabling accurate assessment of this important ACE inhibitor's behavior in biological systems.

References

• 1. Method development and validation of trandolapril by RP-UPLC-MS [wisdomlib.org]
• 2. Quantification of trandolapril and its metabolite trandolaprilat in human plasma by liquid chromatography/tandem mass spectrometry using solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Synthesis and Isotopic Labeling of Trandolapril-d3: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a plausible synthetic route for Trandolapril-d3, a deuterated analog of the angiotensin-converting enzyme (ACE) inhibitor Trandolapril. The synthesis involves the preparation of two key intermediates: the isotopically labeled N-[1-(S)-ethoxycarbonyl-3-phenylpropyl-d3]-L-alanine N-carboxyanhydride and the chiral bicyclic amino acid, (2S,3aR,7aS)-octahydro-1H-indole-2-carboxylic acid. This document details the experimental protocols for each synthetic step, presents quantitative data in a clear tabular format, and includes visualizations of the synthetic pathways.

Introduction

Trandolapril is a potent, non-sulfhydryl ACE inhibitor used in the treatment of hypertension, heart failure, and post-myocardial infarction left ventricular dysfunction. Isotopic labeling of pharmaceuticals, such as the introduction of deuterium (B1214612) (a stable isotope of hydrogen), is a critical tool in drug metabolism and pharmacokinetic (DMPK) studies. Deuterated compounds can serve as internal standards for quantitative bioanalysis by mass spectrometry and can also be used to investigate metabolic pathways and potential kinetic isotope effects. This guide outlines a robust synthetic strategy for Trandolapril-d3, designed to be accessible to researchers in drug development and medicinal chemistry.

Overall Synthetic Strategy

The synthesis of Trandolapril-d3 is accomplished through a convergent approach, as depicted in the workflow below. The strategy hinges on the synthesis of a deuterated version of the N-[1-(S)-ethoxycarbonyl-3-phenylpropyl]-L-alanine side chain, which is then coupled with the octahydro-1H-indole-2-carboxylic acid core.

Overall synthetic workflow for Trandolapril-d3.

The key isotopic labeling step is the reductive amination of ethyl 2-oxo-4-phenylbutyrate with L-alanine using sodium borodeuteride (NaBD4) as the deuterium source. This introduces three deuterium atoms into the phenylpropyl side chain.

Data Presentation

The following tables summarize the quantitative data for each step of the Trandolapril-d3 synthesis.

Table 1: Synthesis of Deuterated Side Chain Intermediates

Step	Reaction	Starting Materials	Product	Yield (%)	Purity (%)
1	Reductive Amination	Ethyl 2-oxo-4-phenylbutyrate, L-Alanine, NaBD4	N-[1-(S)-ethoxycarbonyl-3-phenylpropyl-d3]-L-alanine	~85	>98
2	N-Carboxyanhydride Formation	N-[1-(S)-ethoxycarbonyl-3-phenylpropyl-d3]-L-alanine, Triphosgene (B27547)	N-[1-(S)-ethoxycarbonyl-3-phenylpropyl-d3]-L-alanine N-carboxyanhydride	~91	>98

Table 2: Synthesis of Bicyclic Core Intermediate

Step	Reaction	Starting Material	Product	Yield (%)	Purity (%)
3	Hydrogenation	(S)-Indoline-2-carboxylic acid	(2S,3aR,7aS)-octahydro-1H-indole-2-carboxylic acid	85	>99

Table 3: Final Coupling and Product Characteristics

Step	Reaction	Starting Materials	Product	Yield (%)	Purity (%)
4	Coupling	Deuterated N-carboxyanhydride, Bicyclic amino acid	Trandolapril-d3	~80	>99

Experimental Protocols

Synthesis of N-[1-(S)-ethoxycarbonyl-3-phenylpropyl-d3]-L-alanine

This procedure details the stereoselective reductive amination to introduce the deuterium label.

Reductive amination for deuterated side chain synthesis.

Materials:

• Ethyl 2-oxo-4-phenylbutyrate (1.0 eq)

• L-Alanine (1.2 eq)

• Sodium borodeuteride (NaBD4) (1.5 eq)

• Methanol (anhydrous)

• Dichloromethane (B109758) (DCM)

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a solution of ethyl 2-oxo-4-phenylbutyrate in anhydrous methanol, L-alanine is added. The mixture is stirred at room temperature for 2 hours to facilitate the formation of the imine intermediate.

• The reaction mixture is cooled to 0 °C in an ice bath.

• Sodium borodeuteride is added portion-wise over 30 minutes, maintaining the temperature below 5 °C.

• The reaction is allowed to warm to room temperature and stirred for an additional 12 hours.

• The solvent is removed under reduced pressure.

• The residue is partitioned between dichloromethane and water.

• The aqueous layer is acidified to pH 2 with 1 M HCl and extracted with dichloromethane (3x).

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated in vacuo to yield the crude product.

• Purification is achieved by column chromatography on silica (B1680970) gel to afford N-[1-(S)-ethoxycarbonyl-3-phenylpropyl-d3]-L-alanine as a white solid.

Synthesis of N-[1-(S)-ethoxycarbonyl-3-phenylpropyl-d3]-L-alanine N-carboxyanhydride

Materials:

• N-[1-(S)-ethoxycarbonyl-3-phenylpropyl-d3]-L-alanine (1.0 eq)

• Triphosgene (0.4 eq)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Anhydrous hexane (B92381)

Procedure:

• N-[1-(S)-ethoxycarbonyl-3-phenylpropyl-d3]-L-alanine is suspended in anhydrous THF under a nitrogen atmosphere.

• A solution of triphosgene in anhydrous THF is added dropwise at 0 °C.

• The reaction mixture is allowed to warm to room temperature and stirred for 4 hours.

• The solvent is removed under reduced pressure.

• The residue is triturated with anhydrous hexane to induce precipitation.

• The resulting solid is collected by filtration, washed with cold hexane, and dried under vacuum to yield the N-carboxyanhydride.

Synthesis of (2S,3aR,7aS)-octahydro-1H-indole-2-carboxylic acid

Materials:

• (S)-Indoline-2-carboxylic acid (1.0 eq)

• Platinum(IV) oxide (PtO2) (0.1 eq)

• Glacial acetic acid

• Ethanol (B145695)

Procedure:

• (S)-Indoline-2-carboxylic acid is dissolved in glacial acetic acid.

• Platinum(IV) oxide is added to the solution.

• The mixture is hydrogenated in a Parr apparatus under 50 psi of hydrogen gas at 60 °C for 24 hours.[1]

• The catalyst is removed by filtration through Celite, and the filtrate is concentrated to dryness.

• The residue is recrystallized from ethanol to afford (2S,3aR,7aS)-octahydro-1H-indole-2-carboxylic acid as a white crystalline solid.[1]

Synthesis of Trandolapril-d3

Materials:

• N-[1-(S)-ethoxycarbonyl-3-phenylpropyl-d3]-L-alanine N-carboxyanhydride (1.0 eq)

• (2S,3aR,7aS)-octahydro-1H-indole-2-carboxylic acid (1.1 eq)

• Triethylamine (2.2 eq)

• Dichloromethane (anhydrous)

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• (2S,3aR,7aS)-octahydro-1H-indole-2-carboxylic acid is suspended in anhydrous dichloromethane.

• Triethylamine is added, and the mixture is stirred until a clear solution is obtained.

• A solution of N-[1-(S)-ethoxycarbonyl-3-phenylpropyl-d3]-L-alanine N-carboxyanhydride in anhydrous dichloromethane is added dropwise at 0 °C.

• The reaction is stirred at room temperature for 12 hours.

• The reaction mixture is washed successively with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash chromatography on silica gel to yield Trandolapril-d3 as a white foam.

Conclusion

This technical guide presents a detailed and feasible synthetic route for Trandolapril-d3. The described protocols are based on established chemical transformations and provide a solid foundation for the preparation of this isotopically labeled compound for use in advanced pharmaceutical research. The methods are designed to be scalable and utilize commercially available starting materials, facilitating their adoption in various laboratory settings. The strategic introduction of deuterium via reductive amination offers a robust and efficient approach to obtaining the desired labeled molecule with high isotopic enrichment.

References

• 1. Versatile methodology for the synthesis and α-functionalization of (2R,3aS,7aS)-octahydroindole-2-carboxylic acid - PMC [pmc.ncbi.nlm.nih.gov]

Commercial suppliers and availability of Trandolapril-d3

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability and technical applications of Trandolapril-d3, a deuterated analog of the angiotensin-converting enzyme (ACE) inhibitor, Trandolapril. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals utilizing Trandolapril-d3 in their studies.

Commercial Availability and Suppliers

Trandolapril-d3 is available from several commercial suppliers specializing in reference standards and isotopically labeled compounds. The following table summarizes the offerings from key suppliers. Researchers are advised to contact the suppliers directly for the most current information on availability, pricing, and detailed specifications.

Supplier	Product Name	Catalog Number	Molecular Formula	Purity	Available Quantities	Certificate of Analysis
Simson Pharma Limited	Trandolapril-D3	Not explicitly listed	Not explicitly listed	High Quality	Custom synthesis available	Provided with every compound[1]
LGC Standards	Trandolapril-d3	TRC-T720002-1MG	C₂₄H₃₁D₃N₂O₅	Not explicitly listed	1 mg, 10 mg	Available
Mithridion	Trandolapril-d3	Not explicitly listed	Not explicitly listed	Not explicitly listed	1 mg	Guaranteed 1mg
Clearsynth	Trandolapril-d3	CS-T-102023	C₂₄H₃₁D₃N₂O₅	Not explicitly listed	Not explicitly listed	Available upon request

Experimental Protocols

Trandolapril-d3 is primarily utilized as an internal standard in quantitative bioanalytical methods, such as liquid chromatography-mass spectrometry (LC-MS), for the determination of Trandolapril and its active metabolite, trandolaprilat, in biological matrices. The following protocols are based on established methods for Trandolapril and can be adapted for the use of Trandolapril-d3.

Quality Control of Trandolapril-d3 Standard

Upon receipt of Trandolapril-d3, it is crucial to perform quality control checks to verify its identity and purity.

Objective: To confirm the identity and assess the purity of the Trandolapril-d3 reference standard.

Methodology:

• Mass Spectrometry (MS):

  • Prepare a dilute solution of Trandolapril-d3 in an appropriate solvent (e.g., methanol (B129727) or acetonitrile).

  • Infuse the solution directly into a high-resolution mass spectrometer.

  • Confirm the presence of the expected molecular ion corresponding to the mass of Trandolapril-d3. The expected mass will be higher than that of unlabeled Trandolapril due to the presence of deuterium (B1214612) atoms.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Dissolve a sufficient amount of Trandolapril-d3 in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Acquire ¹H and ¹³C NMR spectra.

  • The ¹H NMR spectrum should be consistent with the structure of Trandolapril, with the absence of signals at the positions where deuterium has been incorporated.

• High-Performance Liquid Chromatography (HPLC):

  • Develop an HPLC method to assess the purity of the standard.

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

  • Detection: UV detection at an appropriate wavelength (e.g., 215 nm).

  • Inject a known concentration of the Trandolapril-d3 standard and analyze the chromatogram for the presence of impurities. Calculate the purity based on the peak area of the main component relative to the total peak area.

Bioanalytical Method for Quantification of Trandolapril in Plasma using LC-MS/MS with Trandolapril-d3 as an Internal Standard

Objective: To accurately quantify the concentration of Trandolapril in plasma samples from pharmacokinetic studies.

Methodology:

• Sample Preparation (Solid-Phase Extraction - SPE):

  • To 200 µL of plasma sample, add 50 µL of Trandolapril-d3 internal standard working solution (of a known concentration).

  • Vortex mix for 30 seconds.

  • Add 500 µL of 0.1% formic acid in water and vortex again.

  • Load the entire sample onto a pre-conditioned SPE cartridge (e.g., Oasis HLB).

  • Wash the cartridge with 1 mL of water followed by 1 mL of 5% methanol in water.

  • Elute the analyte and internal standard with 1 mL of methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Analysis:

  • LC System: A high-performance liquid chromatography system.

  • Column: A suitable C18 reverse-phase column.

  • Mobile Phase: A gradient of 0.1% formic acid in water (Solvent A) and 0.1% formic acid in acetonitrile (Solvent B).

  • Flow Rate: 0.5 mL/min.

  • Injection Volume: 10 µL.

  • Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Trandolapril: Monitor the transition of the parent ion to a specific product ion (e.g., m/z 431.3 -> 234.2).

    • Trandolapril-d3: Monitor the transition of the parent ion to the corresponding product ion (e.g., m/z 434.3 -> 237.2). The exact m/z values will depend on the position and number of deuterium atoms.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio of Trandolapril to Trandolapril-d3 against the concentration of Trandolapril standards.

  • Determine the concentration of Trandolapril in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Procurement and Quality Control Workflow for Trandolapril-d3

References

• 1. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]

A Technical Guide to the Physical and Chemical Distinctions Between Trandolapril and Trandolapril-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the physical and chemical differences between Trandolapril (B549266) and its deuterated analog, Trandolapril-d3. This document is intended for researchers, scientists, and professionals in the field of drug development and analytical chemistry who are working with or have an interest in the application of stable isotope labeling in pharmaceuticals.

Introduction to Isotopic Labeling and the Kinetic Isotope Effect

Isotopic labeling is a technique where an atom in a molecule is replaced by its isotope. In the case of Trandolapril-d3, three hydrogen atoms on the methoxy (B1213986) group of the ethyl ester have been replaced with deuterium (B1214612) (³H), a stable isotope of hydrogen. While chemically similar, the increased mass of deuterium (approximately double that of protium, ¹H) leads to a stronger carbon-deuterium (C-D) bond compared to a carbon-hydrogen (C-H) bond. This difference in bond strength gives rise to the Kinetic Isotope Effect (KIE), where reactions involving the cleavage of a C-D bond proceed at a slower rate than those involving a C-H bond.[1][2] This phenomenon is a cornerstone of the differences in the chemical behavior and metabolic fate of deuterated compounds compared to their non-deuterated counterparts.

Physical Properties

The primary physical difference between Trandolapril and Trandolapril-d3 is their molecular weight, a direct consequence of the isotopic substitution. Other physical properties such as melting point and solubility are not expected to differ significantly, as isotopic labeling generally has a minimal impact on these bulk physical characteristics.

Property	Trandolapril	Trandolapril-d3
Molecular Formula	C₂₄H₃₄N₂O₅[3]	C₂₄H₃₁D₃N₂O₅[4]
Molecular Weight	430.54 g/mol [3]	433.56 g/mol [4]
Appearance	White or almost white powder	Not specified, but expected to be a white or off-white solid
Melting Point	Approximately 125 °C	Not specified, but expected to be very similar to Trandolapril
Solubility	Soluble in chloroform, dichloromethane, and methanol[5]	Not specified, but expected to have similar solubility to Trandolapril

Chemical Differences and Analytical Characterization

The most significant chemical difference lies in the mass of the molecule, which is readily detectable by mass spectrometry. This difference is the basis for using Trandolapril-d3 as an internal standard in quantitative bioanalytical assays for Trandolapril.

Mass Spectrometry

Mass spectrometry (MS) is the primary technique for differentiating and quantifying Trandolapril and Trandolapril-d3. In a mass spectrum, the molecular ion peak of Trandolapril-d3 will appear at a mass-to-charge ratio (m/z) that is 3 units higher than that of Trandolapril.

Furthermore, the fragmentation patterns of the two molecules under tandem mass spectrometry (MS/MS) will show a corresponding mass shift in fragments that retain the deuterated methyl group. For example, a common fragmentation of Trandolapril involves the loss of the ethyl ester group. In the case of Trandolapril-d3, the fragment corresponding to the loss of the deuterated ethyl group would be observed at a different m/z value compared to the non-deuterated compound.

A published LC-MS/MS method for the quantification of trandolapril in human plasma reports monitoring the transition of m/z 429 -> 168 for trandolapril.[6] For Trandolapril-d3, the precursor ion would be m/z 432. The fragmentation would likely lead to a product ion with the same m/z of 168 if the deuterium is not on that fragment, or a different m/z if it is.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While ¹H NMR spectroscopy is a powerful tool for structural elucidation, it would show the absence of signals corresponding to the deuterated methyl protons in Trandolapril-d3. Conversely, ²H (Deuterium) NMR would show a signal for the deuterium atoms at the corresponding chemical shift.

Metabolic Considerations

Trandolapril is a prodrug that is metabolized in the liver to its active diacid metabolite, trandolaprilat (B1681354).[3] The deuteration in Trandolapril-d3 is on the ethyl ester group, which is cleaved during this metabolic conversion. Due to the kinetic isotope effect, the rate of this cleavage may be slightly slower for Trandolapril-d3 compared to Trandolapril. This can potentially lead to minor differences in the pharmacokinetic profiles of the two compounds. However, as the deuteration is not at a primary site of oxidative metabolism by cytochrome P450 enzymes, the impact on the overall metabolic profile is generally expected to be minimal.[7]

Experimental Protocols

The following are detailed methodologies for the key experiments used to differentiate and analyze Trandolapril and Trandolapril-d3.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Quantification

This method is adapted from established protocols for the analysis of Trandolapril in biological matrices, utilizing Trandolapril-d3 as an internal standard.[6][8]

Objective: To separate and quantify Trandolapril and Trandolapril-d3 in a given sample, typically plasma.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Materials:

• Trandolapril and Trandolapril-d3 reference standards

• Acetonitrile (B52724) (ACN), HPLC grade

• Methanol (B129727) (MeOH), HPLC grade

• Formic acid, LC-MS grade

• Ammonium (B1175870) formate (B1220265)

• Ultrapure water

• Solid-phase extraction (SPE) cartridges

• Reversed-phase C18 HPLC column (e.g., 5 µm, 150 mm x 4.0 mm)

Procedure:

• Sample Preparation (Solid-Phase Extraction): a. Condition the SPE cartridge with methanol followed by water. b. Load the plasma sample, to which a known concentration of Trandolapril-d3 internal standard has been added. c. Wash the cartridge with a weak organic solvent to remove interferences. d. Elute Trandolapril and Trandolapril-d3 with a stronger organic solvent (e.g., methanol or acetonitrile). e. Evaporate the eluate to dryness under a stream of nitrogen. f. Reconstitute the residue in the mobile phase.

• LC Separation: a. Mobile Phase: A mixture of 10 mmol ammonium formate in water and acetonitrile (e.g., 70:30 v/v). b. Flow Rate: 1.0 mL/min. c. Column Temperature: 40 °C. d. Injection Volume: 10 µL. e. Run a gradient or isocratic elution to achieve chromatographic separation.

• MS/MS Detection: a. Ionization Mode: Positive Electrospray Ionization (ESI+). b. Detection Mode: Multiple Reaction Monitoring (MRM). c. MRM Transitions:

  • Trandolapril: Precursor ion (m/z) 431.2 -> Product ion (m/z) 234.1
  • Trandolapril-d3: Precursor ion (m/z) 434.2 -> Product ion (m/z) 234.1 (assuming the d3 label is lost in this fragmentation) or another appropriate product ion. d. Optimize MS parameters (e.g., collision energy, declustering potential) for maximum signal intensity.

• Data Analysis: a. Integrate the peak areas for both Trandolapril and Trandolapril-d3. b. Calculate the ratio of the peak area of Trandolapril to the peak area of Trandolapril-d3. c. Quantify the concentration of Trandolapril in the sample using a calibration curve prepared with known concentrations of Trandolapril and a constant concentration of Trandolapril-d3.

Visualizations

Metabolic Pathway of Trandolapril

Caption: Metabolic activation of Trandolapril to Trandolaprilat.

LC-MS/MS Experimental Workflow

Caption: Workflow for LC-MS/MS analysis of Trandolapril.

Conclusion

The primary distinction between Trandolapril and Trandolapril-d3 lies in their mass, a direct result of deuterium substitution. This mass difference is the cornerstone of their analytical differentiation, particularly by mass spectrometry, and enables the use of Trandolapril-d3 as an ideal internal standard for the accurate quantification of Trandolapril in complex biological matrices. While the kinetic isotope effect may introduce subtle differences in the rate of metabolic activation, the overall physicochemical properties and biological activity are expected to be very similar. The methodologies and principles outlined in this guide provide a comprehensive framework for researchers and scientists working with these compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Trandolapril | C24H34N2O5 | CID 5484727 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. clearsynth.com [clearsynth.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. Quantification of trandolapril and its metabolite trandolaprilat in human plasma by liquid chromatography/tandem mass spectrometry using solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Deuterium isotope effects in drug pharmacokinetics II: Substrate-dependence of the reaction mechanism influences outcome for cytochrome P450 cleared drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Safe Handling of Trandolapril-d3

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for Trandolapril-d3, a deuterated analog of the angiotensin-converting enzyme (ACE) inhibitor Trandolapril. While specific safety data for the deuterated form is limited, the information presented here is based on the well-documented properties of Trandolapril and general guidelines for handling isotopically labeled compounds. This document is intended to support researchers, scientists, and drug development professionals in the safe and effective use of Trandolapril-d3 in a laboratory setting.

Physicochemical and Toxicological Data

The following tables summarize key quantitative data for Trandolapril. This information is critical for risk assessment and the design of experimental protocols.

Table 1: Physicochemical Properties of Trandolapril

Property	Value	Reference
Molecular Formula	C24H34N2O5	[1]
Molecular Weight	430.5 g/mol	[2]
Melting Point	Approximately 125°C	[3]
pKa	5.6	[3]
Solubility	Practically insoluble in water; freely soluble in chloroform, dichloromethane, and methanol. Soluble in ethanol (B145695) (~0.25 mg/ml), DMSO (~25 mg/ml), and dimethyl formamide (B127407) (~15 mg/ml). Soluble in PBS (pH 7.2) at approximately 1 mg/ml.	[2][3]
Appearance	White crystalline powder	[3]

Table 2: Toxicological Data for Trandolapril

Test	Species	Route	Value	Reference
Oral LD50	Mouse (male)	Oral	4875 mg/kg	[4]
Oral LD50	Mouse (female)	Oral	3990 mg/kg	[4]
Oral LD50	Rat	Oral	>5000 mg/kg (low mortality)	[4]
Intravenous LD50	Mouse	Intravenous	3000 mg/kg	[5]
Intravenous LD50	Rat	Intravenous	>2000 mg/kg	[5]

Hazard Identification and Safety Precautions

Trandolapril is classified as a substance that is suspected of damaging fertility or the unborn child and may cause damage to organs through prolonged or repeated exposure. It is also harmful if swallowed, in contact with skin, or if inhaled[5][6].

Key Hazards:

• Reproductive Toxicity: Suspected of damaging fertility or the unborn child[5][6].

• Specific Target Organ Toxicity (Repeated Exposure): May cause damage to organs through prolonged or repeated exposure[5].

• Acute Toxicity: Harmful if swallowed, in contact with skin, or inhaled[5].

• Angioedema: Can cause angioedema of the face, extremities, lips, tongue, glottis, and larynx[1].

Recommended Handling Precautions:

• Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation exposure. Ensure local exhaust ventilation moves contaminants away from the worker[1].

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear safety glasses with side shields or goggles.

  • Hand Protection: Wear appropriate chemical-resistant gloves. Dispose of contaminated gloves after use[6].

  • Body Protection: Wear a lab coat or other impervious clothing to prevent skin contact[6].

• Hygiene Practices: Avoid contact with skin, eyes, and clothing. Do not ingest or inhale. Wash hands thoroughly after handling[2][6]. Avoid formation of dust and aerosols[1].

Experimental Protocols and Handling Procedures

The following sections detail a general workflow for handling Trandolapril-d3 in a research laboratory, from receiving to disposal.

Receiving and Storage

Upon receipt, the container should be inspected for damage. Trandolapril-d3 is typically supplied as a crystalline solid and should be stored at -20°C for long-term stability[2]. It is stable for at least four years under these conditions[2].

Preparation of Stock Solutions

Trandolapril is soluble in organic solvents such as ethanol, DMSO, and dimethylformamide[2].

• Protocol for Preparing a Stock Solution in DMSO:

  • Allow the vial of Trandolapril-d3 to warm to room temperature before opening.

  • Under a chemical fume hood, add the desired volume of DMSO to the vial to achieve a concentration of approximately 25 mg/ml.

  • Cap the vial and vortex or sonicate until the solid is completely dissolved.

  • For biological experiments, further dilutions into aqueous buffers or isotonic saline should be made immediately before use. Ensure the residual amount of organic solvent is insignificant to avoid physiological effects[2].

Experimental Workflow

The following diagram illustrates a typical workflow for an in-vitro experiment using Trandolapril-d3.

Figure 1. General experimental workflow for using Trandolapril-d3.

Mechanism of Action: The Renin-Angiotensin-Aldosterone System (RAAS)

Trandolapril is a prodrug that is hydrolyzed in the liver to its active metabolite, trandolaprilat[7][8]. Trandolaprilat is a potent inhibitor of the angiotensin-converting enzyme (ACE)[8][9]. ACE plays a crucial role in the Renin-Angiotensin-Aldosterone System (RAAS), which regulates blood pressure and fluid balance[10].

The diagram below illustrates the signaling pathway of the RAAS and the inhibitory action of trandolaprilat.

References

• 1. Trandolapril | C24H34N2O5 | CID 5484727 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. pdf.hres.ca [pdf.hres.ca]
• 4. lupin.com [lupin.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. s3.amazonaws.com [s3.amazonaws.com]
• 7. Trandolapril - Wikipedia [en.wikipedia.org]
• 8. accessdata.fda.gov [accessdata.fda.gov]
• 9. go.drugbank.com [go.drugbank.com]
• 10. What is the mechanism of Trandolapril? [synapse.patsnap.com]

The Gold Standard: A Technical Guide to the Role of Deuterated Standards in Pharmacokinetic Studies

For Researchers, Scientists, and Drug Development Professionals

In the landscape of drug discovery and development, a deep understanding of a drug candidate's pharmacokinetic (PK) profile is paramount to making informed decisions about its safety and efficacy.[1] The precise measurement of how a drug is absorbed, distributed, metabolized, and excreted (ADME) relies on robust bioanalytical methods.[1][2] Central to the accuracy and reliability of these methods, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS), is the use of deuterated internal standards.[1][3] This technical guide provides an in-depth exploration of the critical role of deuterated standards in pharmacokinetic studies, complete with detailed experimental protocols, comparative data, and visual workflows.

The Principle of Isotope Dilution Mass Spectrometry (IDMS)

The power of deuterated standards in quantitative bioanalysis lies in the principle of isotope dilution mass spectrometry (IDMS).[4][5] A deuterated internal standard is a stable isotope-labeled (SIL) version of the analyte where one or more hydrogen atoms have been replaced by deuterium.[6][7] This substitution increases the molecular weight of the compound, allowing it to be distinguished from the unlabeled analyte by a mass spectrometer.[1][4]

Despite the mass difference, the physicochemical properties of the deuterated standard are nearly identical to the analyte.[1] This ensures that both compounds exhibit the same behavior during sample preparation, chromatography, and ionization in the mass spectrometer.[1][4][8] By adding a known amount of the deuterated standard to a sample at the beginning of the analytical process, it acts as a perfect mimic for the analyte.[5] Any variability or loss of the analyte during the experimental workflow will be mirrored by the deuterated standard.[5] Consequently, the ratio of the analyte's signal to that of the internal standard remains constant, enabling highly accurate and precise quantification.[4][9]

Advantages of Deuterated Internal Standards

The use of deuterated internal standards is considered the gold standard in quantitative bioanalysis for several key reasons:[3][4]

• Correction for Matrix Effects: Biological matrices like plasma are complex and can cause ion suppression or enhancement in the mass spectrometer, leading to inaccurate results.[4][10] Since a deuterated standard co-elutes with the analyte, it experiences the same matrix effects, providing the most accurate correction.[4][10]

• Compensation for Sample Preparation Variability: Losses can occur during various sample preparation steps such as protein precipitation, liquid-liquid extraction, or solid-phase extraction. The deuterated standard compensates for these losses.

• Improved Accuracy and Precision: Studies consistently show that methods using deuterated internal standards have superior accuracy and precision compared to those using structural analogs.[1]

• Regulatory Acceptance: Regulatory agencies like the European Medicines Agency (EMA) have noted that a vast majority of bioanalytical method submissions incorporate stable isotope-labeled internal standards.[10]

Quantitative Data Presentation

The empirical data consistently demonstrates the superiority of deuterated internal standards in bioanalytical assays.

Parameter	Method with Deuterated Internal Standard	Method with Structural Analog Internal Standard
Intra-day Precision (%CV)
Low QC	2.1	8.5
Medium QC	1.8	7.9
High QC	1.5	7.2
Inter-day Precision (%CV)
Low QC	3.5	12.3
Medium QC	2.9	11.8
High QC	2.6	10.5
Accuracy (% Bias)
Low QC	-1.2	-9.8
Medium QC	0.8	7.5
High QC	1.5	6.2

This table summarizes typical validation results for an LC-MS/MS method, highlighting the improved precision and accuracy when using a deuterated internal standard.[5]

Experimental Protocols

Detailed and robust experimental protocols are fundamental for reproducible bioanalytical science. The following sections provide methodologies for key experiments in a typical pharmacokinetic study utilizing deuterated internal standards.[1]

LC-MS/MS Method Development and Validation

This protocol outlines the general steps for developing and validating a robust LC-MS/MS method for the quantification of a drug in human plasma using its deuterated analog as an internal standard.[1]

1. Materials and Reagents:

• Analytically pure reference standards of the drug and its deuterated analog.

• Blank human plasma.

• HPLC-grade methanol, acetonitrile (B52724), and water.

• Formic acid or ammonium (B1175870) acetate (B1210297) for mobile phase modification.

2. Stock and Working Solutions Preparation:

• Prepare individual stock solutions of the drug and the deuterated internal standard (IS) in a suitable organic solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Prepare serial dilutions of the drug stock solution to create working solutions for calibration standards and quality control (QC) samples.

• Prepare a working solution of the deuterated IS at a concentration that provides an appropriate response in the mass spectrometer.[1]

3. Sample Preparation (Protein Precipitation):

• To a 100 µL aliquot of a plasma sample (calibration standard, QC, or study sample) in a microcentrifuge tube, add 20 µL of the IS working solution.

• Add 200 µL of acetonitrile to precipitate the plasma proteins.[1][9]

• Vortex the mixture for 30 seconds.[1]

• Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C.[1]

• Transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.[1]

4. LC-MS/MS Conditions:

• LC System: A high-performance liquid chromatography system.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• LC Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: A suitable gradient to ensure separation of the analyte from endogenous interferences.

• Ionization Mode: Electrospray ionization (ESI) in positive or negative mode.

• MRM Transitions: Optimized parent-to-product ion transitions for both the analyte and the deuterated internal standard.

5. Data Analysis:

• Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the calibration standards.

• Use a weighted (e.g., 1/x²) linear regression to fit the calibration curve.

• Quantify the analyte concentration in QC and unknown samples by interpolating their peak area ratios from the calibration curve.[11]

In Vivo Pharmacokinetic Study in a Preclinical Model

This protocol outlines the key steps for conducting an in vivo PK study in a preclinical model to determine the pharmacokinetic parameters of a new drug candidate.

1. Animal Dosing and Sample Collection:

• Acclimate animals (e.g., male Sprague-Dawley rats) for at least one week before the study.

• Fast the animals overnight before dosing.

• Administer the drug formulation intravenously (IV) and orally (PO) at a predetermined dose.

• Collect blood samples (approximately 200 µL) at predefined time points (e.g., pre-dose, 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose) into tubes containing an anticoagulant.[1]

2. Plasma Sample Processing:

• Centrifuge the blood samples to separate the plasma.

• Store the plasma samples at -80°C until analysis.

3. Bioanalysis:

• Analyze the plasma samples using the validated LC-MS/MS method described above.

4. Pharmacokinetic Analysis:

• Calculate the plasma concentration of the drug at each time point.

• Use pharmacokinetic software to determine key PK parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), AUC (area under the curve), and t½ (half-life).

Visualizations

Logical Relationship between Analyte and Deuterated Standard

Caption: Relationship between analyte and deuterated internal standard.

Experimental Workflow for a Pharmacokinetic Study

References

• 1. benchchem.com [benchchem.com]
• 2. moravek.com [moravek.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 9. benchchem.com [benchchem.com]
• 10. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 11. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Utilizing Trandolapril-d3 as an Internal Standard for Accurate Quantification of Trandolapril in Biological Matrices by LC-MS/MS

Application Note

Introduction

Trandolapril (B549266) is an angiotensin-converting enzyme (ACE) inhibitor prescribed for the treatment of hypertension, heart failure, and post-myocardial infarction management. Accurate and precise quantification of Trandolapril and its active metabolite, trandolaprilat (B1681354), in biological matrices is crucial for pharmacokinetic, bioequivalence, and toxicokinetic studies. The use of a stable isotope-labeled internal standard, such as Trandolapril-d3, is the gold standard for LC-MS/MS-based bioanalysis, as it effectively compensates for matrix effects and variations in sample processing and instrument response. This application note provides a detailed protocol for the use of Trandolapril-d3 as an internal standard for the quantification of Trandolapril in plasma samples.

Principle

This method employs liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the simultaneous determination of Trandolapril and its deuterated internal standard, Trandolapril-d3. Following extraction from the biological matrix, the analytes are separated chromatographically and detected by a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The quantification is based on the ratio of the peak area of the analyte to that of the internal standard.

Materials and Reagents

• Trandolapril reference standard

• Trandolapril-d3 internal standard

• Human plasma (or other relevant biological matrix)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate

• Water (deionized, 18 MΩ·cm)

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB) or liquid-liquid extraction solvents.

Instrumentation

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem Mass Spectrometer (Triple Quadrupole) with an electrospray ionization (ESI) source

• Analytical column (e.g., C18, 50 x 2.1 mm, 1.8 µm)

• Data acquisition and processing software

Experimental Protocols

Standard and Internal Standard Stock Solution Preparation

• Prepare a stock solution of Trandolapril at a concentration of 1 mg/mL in methanol.

• Prepare a stock solution of Trandolapril-d3 at a concentration of 1 mg/mL in methanol.

• From these stock solutions, prepare working solutions of Trandolapril for calibration curve and quality control (QC) samples by serial dilution in a mixture of acetonitrile and water (50:50, v/v).

• Prepare a working solution of Trandolapril-d3 at an appropriate concentration (e.g., 100 ng/mL) in the same diluent.

Sample Preparation: Solid Phase Extraction (SPE)

• To 100 µL of plasma sample, add 10 µL of the Trandolapril-d3 internal standard working solution.

• Add 200 µL of 0.1% formic acid in water and vortex.

• Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load the pre-treated plasma sample onto the SPE cartridge.

• Wash the cartridge with 1 mL of 5% methanol in water.

• Elute the analytes with 1 mL of methanol.

• Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Analysis

• LC Conditions:

  • Column: C18 (e.g., 50 x 2.1 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Flow Rate: 0.4 mL/min

  • Gradient: A suitable gradient to ensure separation of Trandolapril from matrix components. For example:

    • 0-0.5 min: 20% B

    • 0.5-2.5 min: 20-80% B

    • 2.5-3.0 min: 80% B

    • 3.0-3.1 min: 80-20% B

    • 3.1-4.0 min: 20% B

  • Injection Volume: 5 µL

  • Column Temperature: 40°C

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • MRM Transitions:

    • Trandolapril: m/z 431.2 → 234.1 (Quantifier), m/z 431.2 → 98.1 (Qualifier)

    • Trandolapril-d3: m/z 434.2 → 237.1 (Quantifier)

    • (Note: These transitions should be optimized for the specific instrument used.)

  • Collision Energy (CE) and other MS parameters: Optimize for maximum signal intensity.

Data Presentation

The following tables summarize typical quantitative data for an LC-MS/MS method for Trandolapril using Trandolapril-d3 as an internal standard. The data is compiled from various literature sources.[1][2]

Table 1: Mass Spectrometric Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Ionization Mode
Trandolapril	431.2	234.1	ESI+
Trandolapril-d3	434.2	237.1	ESI+

Table 2: Method Validation Parameters

Parameter	Result
Linearity Range	1 - 2000 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	1 ng/mL
Precision (%RSD)
Intra-day	< 10%
Inter-day	< 12%
Accuracy (%Bias)
Intra-day	± 10%
Inter-day	± 12%
Recovery	> 85%

Mandatory Visualizations

Caption: Workflow for Trandolapril quantification.

Caption: Trandolapril's role in the RAAS pathway.

Conclusion

The use of Trandolapril-d3 as an internal standard in LC-MS/MS analysis provides a robust, sensitive, and specific method for the quantification of Trandolapril in biological matrices. This approach is essential for reliable pharmacokinetic and other clinical and preclinical studies. The detailed protocol and validation parameters presented here serve as a comprehensive guide for researchers, scientists, and drug development professionals.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Quantification of trandolapril and its metabolite trandolaprilat in human plasma by liquid chromatography/tandem mass spectrometry using solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note and Protocol for the Quantitative Analysis of Trandolapril in Human Plasma Using Trandolapril-d3 as an Internal Standard by LC-MS/MS

Audience: This document is intended for researchers, scientists, and drug development professionals involved in the bioanalysis of Trandolapril (B549266).

Introduction

Trandolapril is an angiotensin-converting enzyme (ACE) inhibitor used in the treatment of hypertension.[1][2] Accurate and precise quantification of Trandolapril in plasma is crucial for pharmacokinetic, bioavailability, and bioequivalence studies. This application note provides a detailed protocol for the quantitative analysis of Trandolapril in human plasma using a highly sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method. The use of a stable isotope-labeled internal standard, Trandolapril-d3, ensures high accuracy and reproducibility.

The method described herein involves the extraction of Trandolapril and Trandolapril-d3 from plasma via solid-phase extraction (SPE), followed by chromatographic separation on a C18 reversed-phase column and detection by a tandem mass spectrometer operating in the multiple reaction monitoring (MRM) mode with positive electrospray ionization.

Experimental Protocols

1. Materials and Reagents

• Analytes: Trandolapril reference standard, Trandolapril-d3 internal standard (IS).

• Reagents: HPLC-grade acetonitrile (B52724), methanol (B129727), and water; formic acid; ammonium (B1175870) formate. All reagents should be of the highest purity available.

• Plasma: Drug-free human plasma, stored at -20°C or lower.

• Solid-Phase Extraction (SPE) Cartridges: Oasis HLB or equivalent.

2. Instrumentation

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UPLC) system capable of delivering reproducible gradients.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: A reversed-phase C18 column (e.g., Waters Symmetry C18, 150 x 4.6 mm, 3.5 µm) or equivalent.[3]

3. Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Trandolapril and Trandolapril-d3 by dissolving the appropriate amount of each compound in methanol.

• Working Standard Solutions: Prepare serial dilutions of the Trandolapril stock solution with a 50:50 mixture of methanol and water to create calibration curve (CC) standards.

• Internal Standard Working Solution (100 ng/mL): Dilute the Trandolapril-d3 stock solution with a 50:50 mixture of methanol and water.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations by spiking drug-free human plasma with the appropriate working standard solutions.

4. Sample Preparation (Solid-Phase Extraction)

• Thaw plasma samples and vortex to ensure homogeneity.

• To 200 µL of plasma, add 20 µL of the internal standard working solution (100 ng/mL Trandolapril-d3) and vortex.

• Condition the SPE cartridges with 1 mL of methanol followed by 1 mL of water.

• Load the plasma sample onto the conditioned SPE cartridge.

• Wash the cartridge with 1 mL of water.

• Elute the analytes with 1 mL of methanol.

• Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

• Inject an aliquot (typically 5-10 µL) into the LC-MS/MS system.

5. LC-MS/MS Conditions

• Chromatographic Conditions:

  • Column: Waters Symmetry C18 (150 x 4.6 mm, 3.5 µm).[3]

  • Mobile Phase: A mixture of 0.1% formic acid in water (A) and acetonitrile (B).[2][3]

  • Flow Rate: 0.8 mL/min.

  • Gradient: A suitable gradient to ensure separation of the analyte from endogenous plasma components. A typical gradient might start at 20% B, increase to 80% B over 3 minutes, hold for 1 minute, and then return to initial conditions for re-equilibration.

  • Injection Volume: 10 µL.

  • Column Temperature: 40°C.

• Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • MRM Transitions:

    • Trandolapril: m/z 431.2 → 234.2

    • Trandolapril-d3: m/z 434.2 → 237.2

  • Ion Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows for maximum signal intensity.

Data Presentation

Table 1: LC-MS/MS Method Parameters

Parameter	Value
Chromatography
Column	Waters Symmetry C18, 150 x 4.6 mm, 3.5 µm[3]
Mobile Phase A	0.1% Formic Acid in Water[2][3]
Mobile Phase B	Acetonitrile[3]
Flow Rate	0.8 mL/min
Column Temperature	40°C
Injection Volume	10 µL
Mass Spectrometry
Ionization Mode	ESI Positive
MRM Transition (Trandolapril)	431.2 → 234.2
MRM Transition (Trandolapril-d3)	434.2 → 237.2
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	350°C

Table 2: Method Validation Summary

Parameter	Result
Linearity
Calibration Range	0.1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.995
Precision (%RSD)
Intra-day	< 15%
Inter-day	< 15%
Accuracy (%Bias)
Intra-day	± 15%
Inter-day	± 15%
Recovery
Trandolapril	> 85%
Trandolapril-d3	> 85%
Matrix Effect
Within acceptable limits
Stability
Freeze-Thaw (3 cycles)	Stable
Short-Term (Room Temp, 24h)	Stable
Long-Term (-20°C, 30 days)	Stable

Mandatory Visualization

Caption: Experimental workflow for the quantitative analysis of Trandolapril in plasma.

Caption: Logical relationship of the quantitative analysis process.

References

• 1. ijrpc.com [ijrpc.com]
• 2. Method development and validation of trandolapril by RP-UPLC-MS [wisdomlib.org]
• 3. benthamdirect.com [benthamdirect.com]

Application of Trandolapril-d3 in bioequivalence studies of Trandolapril.

Application of Trandolapril-d3 in Bioequivalence Studies of Trandolapril

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of Trandolapril-d3 as an internal standard in bioequivalence studies of Trandolapril. The information is intended to guide researchers in developing and validating robust bioanalytical methods for pharmacokinetic assessments.

Trandolapril is an angiotensin-converting enzyme (ACE) inhibitor used in the management of hypertension.[1][2] It is a prodrug that is hydrolyzed in the liver to its active diacid metabolite, trandolaprilat (B1681354), which is about eight times more potent in inhibiting ACE.[1][3][4] Bioequivalence studies are essential to ensure that a generic formulation of a drug delivers the same amount of active ingredient to the site of action at the same rate as the innovator drug. The use of a stable isotope-labeled internal standard, such as Trandolapril-d3, is the gold standard in quantitative mass spectrometry-based bioanalysis due to its ability to mimic the analyte's behavior during sample preparation and analysis, thus ensuring high accuracy and precision.

Pharmacokinetic Parameters of Trandolapril and Trandolaprilat

The pharmacokinetic profile of Trandolapril is characterized by its rapid absorption and conversion to trandolaprilat. Following oral administration, peak plasma concentrations of Trandolapril are typically observed within one hour, while peak levels of trandolaprilat are reached between 4 and 10 hours.[3][4] The elimination half-life is approximately 6 hours for Trandolapril and around 10 hours for trandolaprilat.[1][2]

Parameter	Trandolapril	Trandolaprilat	Reference
Time to Peak (Tmax)	~1 hour	4 - 10 hours	[3][4]
Elimination Half-life (t½)	~6 hours	~10 hours (effective half-life 16-24 hours)	[1][2]
Protein Binding	~80%	65% - 94% (concentration-dependent)	[1][4]
Metabolism	Hepatic hydrolysis to trandolaprilat	-	[1][5]
Excretion	~33% in urine (as metabolites), ~66% in feces	Primarily renal	[1]

Bioanalytical Method for Quantification in Human Plasma

The accurate quantification of Trandolapril and its active metabolite, trandolaprilat, in human plasma is crucial for bioequivalence studies. A validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is the preferred approach. The use of a deuterated internal standard like Trandolapril-d3 ensures the reliability of the results by compensating for matrix effects and variations in sample processing.

Experimental Protocols

Bioequivalence Study Design

A typical bioequivalence study for Trandolapril would follow a randomized, two-period, two-sequence, single-dose, crossover design under fasting conditions.[6]

• Subjects: Healthy adult male and/or female volunteers.

• Treatments:

  • Test Product: Generic Trandolapril formulation.

  • Reference Product: Innovator Trandolapril formulation (e.g., Mavik®).

• Washout Period: A sufficient period to ensure complete elimination of the drug from the body, typically at least 5-7 times the half-life of the active metabolite (trandolaprilat).

• Blood Sampling: Serial blood samples collected at predefined time points before and after drug administration to adequately characterize the pharmacokinetic profile.

Sample Preparation: Solid-Phase Extraction (SPE)

This protocol is based on established methods for the extraction of Trandolapril and its metabolites from plasma.

Materials:

• Human plasma samples (containing Trandolapril, Trandolaprilat, and Trandolapril-d3 as internal standard).

• SPE cartridges (e.g., Oasis HLB or equivalent).

• Methanol (B129727).

• Acetonitrile (B52724).

• Formic acid.

• Deionized water.

• Centrifuge.

• Evaporator (e.g., nitrogen evaporator).

Procedure:

• Spiking: To a 0.5 mL aliquot of human plasma, add a known concentration of Trandolapril-d3 working solution.

• Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.

• Loading: Load the plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove interferences.

• Elution: Elute the analytes with 1 mL of a mixture of acetonitrile and methanol (e.g., 50:50 v/v).

• Evaporation: Evaporate the eluate to dryness under a stream of nitrogen at approximately 40°C.

• Reconstitution: Reconstitute the residue in a suitable volume (e.g., 200 µL) of the mobile phase.

• Analysis: Inject an aliquot of the reconstituted sample into the LC-MS/MS system.

LC-MS/MS Analysis

The following are representative LC-MS/MS conditions. Optimization will be required for specific instrumentation.

Liquid Chromatography (LC) Conditions:

Parameter	Recommended Condition
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Optimized for separation of analytes from matrix components
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C

Mass Spectrometry (MS/MS) Conditions:

Parameter	Recommended Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Ion Source Temperature	500°C
Curtain Gas	30 psi
Collision Gas	Nitrogen

MRM Transitions:

The following table provides the likely MRM transitions for the analytes. The transitions for Trandolapril-d3 are predicted based on the fragmentation of Trandolapril.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Trandolapril	431.2	234.1
Trandolaprilat	403.2	206.1
Trandolapril-d3 (Internal Standard)	434.2	237.1

Method Validation

The bioanalytical method should be fully validated according to regulatory guidelines (e.g., FDA or EMA).[7][8][9][10][11] Key validation parameters include:

• Selectivity and Specificity: Ensuring no interference from endogenous plasma components.

• Linearity: Establishing a linear relationship between concentration and response over a defined range.

• Accuracy and Precision: Determined by analyzing quality control (QC) samples at multiple concentration levels.

• Recovery: Assessing the efficiency of the extraction process.

• Matrix Effect: Evaluating the influence of plasma components on the ionization of the analytes.

• Stability: Assessing the stability of the analytes in plasma under various storage and handling conditions (freeze-thaw, short-term, long-term).

Visualizations

Trandolapril Metabolism and Mechanism of Action

The following diagram illustrates the metabolic conversion of Trandolapril to its active form, Trandolaprilat, and its subsequent inhibition of the Angiotensin-Converting Enzyme (ACE).

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Trandolapril - Wikipedia [en.wikipedia.org]
• 3. TRANDOLAPRIL TABLETS USP [dailymed.nlm.nih.gov]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. pdf.hres.ca [pdf.hres.ca]
• 6. ClinicalTrials.gov [clinicaltrials.gov]
• 7. fda.gov [fda.gov]
• 8. fda.gov [fda.gov]
• 9. FDA Adopts ICH Final Guidance On Bioanalytical Method Validation [outsourcedpharma.com]
• 10. USFDA guidelines for bioanalytical method validation | PPTX [slideshare.net]
• 11. researchgate.net [researchgate.net]

Application Note: Solid-Phase Extraction for the Quantification of Trandolapril and Trandolapril-d3 in Biological Matrices

Introduction

Trandolapril (B549266) is an angiotensin-converting enzyme (ACE) inhibitor used in the management of hypertension and heart failure. Accurate quantification of Trandolapril and its active metabolite, trandolaprilat (B1681354), in biological matrices is crucial for pharmacokinetic, bioequivalence, and toxicological studies. The use of a stable isotope-labeled internal standard, such as Trandolapril-d3, is essential for correcting matrix effects and variability in extraction, ensuring high accuracy and precision of the analytical method. This application note details a robust solid-phase extraction (SPE) protocol for the simultaneous extraction of Trandolapril and Trandolapril-d3 from plasma samples, followed by analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Principle

Solid-phase extraction is a sample preparation technique that utilizes a solid sorbent to isolate analytes of interest from a complex mixture.[1] For the analysis of Trandolapril and its deuterated analog in plasma, a reversed-phase SPE mechanism is commonly employed. The non-polar nature of Trandolapril allows for its retention on a hydrophobic sorbent, while more polar matrix components, such as salts and proteins, are washed away. The retained analytes are then eluted with an organic solvent, resulting in a cleaner and more concentrated sample for subsequent LC-MS/MS analysis.

Analytical Performance

A validated LC-MS/MS method following solid-phase extraction has demonstrated high sensitivity and a wide dynamic range for the quantification of Trandolapril in human plasma.[2][3] The method is linear over a concentration range of 20–10,000 pg/mL for both Trandolapril and its active metabolite, trandolaprilat.[2][3] The lower limit of quantification (LOQ) for both compounds is 20 pg/mL in human plasma.[2][3] While specific data for Trandolapril-d3 is not detailed in the cited literature, deuterated internal standards are designed to co-elute and exhibit similar extraction and ionization behavior to the parent drug, ensuring reliable quantification. Another study utilizing liquid-liquid extraction for Trandolapril and a D6-Trandolapril internal standard in rat plasma reported a linear concentration range of 10 pg/mL to 200 pg/mL for Trandolapril.[4]

Experimental Protocols

Materials and Reagents

• Trandolapril and Trandolapril-d3 analytical standards

• Human plasma (or other relevant biological matrix)

• SPE Cartridges: Reversed-phase (e.g., C18 or polymeric sorbents)

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (or other suitable modifier)

• Internal Standard Spiking Solution: Prepare a stock solution of Trandolapril-d3 in methanol and dilute to the desired working concentration.

• SPE Conditioning Solvent: Methanol

• SPE Equilibration Solvent: Water

• SPE Wash Solvent: To be optimized, typically a weak organic/aqueous mixture.

• SPE Elution Solvent: To be optimized, typically a high percentage of organic solvent like methanol or acetonitrile.

Sample Pre-treatment

• Thaw frozen plasma samples at room temperature.

• Vortex the samples to ensure homogeneity.

• Centrifuge the plasma samples to pellet any particulate matter.

• Transfer a known aliquot (e.g., 500 µL) of the clear supernatant to a clean microcentrifuge tube.

• Spike the plasma sample with the Trandolapril-d3 internal standard working solution.

• Vortex the sample briefly to mix.

• Acidify the plasma sample (e.g., with formic acid) to a pH that ensures Trandolapril is in a non-ionized state, promoting retention on the reversed-phase sorbent.

Solid-Phase Extraction Protocol

• Conditioning: Condition the SPE cartridge by passing 1 mL of methanol through the sorbent. This step solvates the sorbent.

• Equilibration: Equilibrate the cartridge by passing 1 mL of water. This step prepares the sorbent for the aqueous sample.

• Loading: Load the pre-treated plasma sample onto the SPE cartridge. Apply a slow and steady flow rate to ensure optimal interaction between the analytes and the sorbent.

• Washing: Wash the cartridge with 1 mL of an appropriate wash solvent to remove interfering substances. The composition of the wash solvent should be optimized to remove matrix components without eluting the analytes of interest.

• Elution: Elute Trandolapril and Trandolapril-d3 from the cartridge with 1 mL of the elution solvent into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

The final determination of Trandolapril and Trandolapril-d3 concentrations is performed by LC-MS/MS. A reversed-phase C18 column is typically used for chromatographic separation.[4][5] Mass spectrometric detection is carried out in the multiple reaction monitoring (MRM) mode for high selectivity and sensitivity.[2]

Quantitative Data Summary

Analyte	Matrix	Extraction Method	Linear Range	LOQ	Reference
Trandolapril	Human Plasma	Solid-Phase Extraction	20–10,000 pg/mL	20 pg/mL	[2][3]
Trandolaprilat	Human Plasma	Solid-Phase Extraction	20–10,000 pg/mL	20 pg/mL	[2][3]
Trandolapril	Rat Plasma	Liquid-Liquid Extraction	10–200 pg/mL	Not Specified	[4]

Diagrams

Caption: Workflow for SPE of Trandolapril and Trandolapril-d3.

Caption: Logical relationship of the analytical process.

References

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. Quantification of trandolapril and its metabolite trandolaprilat in human plasma by liquid chromatography/tandem mass spectrometry using solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benthamdirect.com [benthamdirect.com]
• 5. Method development and validation of trandolapril by RP-UPLC-MS [wisdomlib.org]

Application Note: High-Performance Liquid Chromatography with Tandem Mass Spectrometry (HPLC-MS/MS) for the Simultaneous Quantification of Trandolapril and Trandolapril-d3 in Human Plasma

Audience: Researchers, scientists, and drug development professionals.

Introduction Trandolapril (B549266) is an angiotensin-converting enzyme (ACE) inhibitor used in the treatment of hypertension. In pharmacokinetic and bioequivalence studies, a stable isotope-labeled internal standard, such as Trandolapril-d3, is often employed for accurate quantification of the drug in biological matrices. This application note provides a detailed protocol for the separation and quantification of Trandolapril and its deuterated analog, Trandolapril-d3, in human plasma using High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS). The method is sensitive, specific, and suitable for high-throughput analysis.

Experimental Protocols

1. Sample Preparation: Solid-Phase Extraction (SPE)

A solid-phase extraction method is employed to isolate Trandolapril and Trandolapril-d3 from human plasma, ensuring a clean extract for HPLC-MS/MS analysis.[1]

• Materials:

  • Human plasma samples

  • Trandolapril and Trandolapril-d3 reference standards

  • Internal Standard (IS) working solution (e.g., Ledipasvir or Ramipril)[1]

  • SPE cartridges (e.g., Phenomenex Strata-X or Waters Oasis HLB)

  • Methanol (B129727) (HPLC grade)

  • Acetonitrile (HPLC grade)

  • Ammonium formate (B1220265)

  • Formic acid

  • Deionized water

  • Centrifuge

  • Evaporator (e.g., nitrogen evaporator)

• Procedure:

  • Thaw plasma samples at room temperature.

  • Spike 200 µL of each plasma sample with the internal standard (Trandolapril-d3). For calibration standards and quality control samples, spike with the appropriate concentrations of Trandolapril.

  • Pre-condition the SPE cartridges by washing sequentially with 1 mL of methanol followed by 1 mL of deionized water.

  • Load the plasma samples onto the SPE cartridges.

  • Wash the cartridges with 1 mL of deionized water, followed by 1 mL of 5% methanol in water.

  • Elute the analytes with 1 mL of methanol.

  • Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the dried residue in 200 µL of the mobile phase.

  • Vortex the samples and transfer to HPLC vials for analysis.

2. HPLC-MS/MS Analysis

The chromatographic separation is achieved on a reversed-phase column, followed by detection using a tandem mass spectrometer.

• Instrumentation:

  • HPLC system with a binary pump, autosampler, and column oven.

  • Tandem mass spectrometer with an electrospray ionization (ESI) source.

• HPLC Conditions: The following table summarizes the HPLC conditions for the separation of Trandolapril and Trandolapril-d3.

  Parameter	Condition
  Column	Waters Symmetry C18 (5 µm, 150 mm x 4.6 mm) or equivalent
  Mobile Phase A	10 mM Ammonium formate in water with 0.1% formic acid
  Mobile Phase B	Acetonitrile with 0.1% formic acid
  Gradient	Isocratic elution with 70% Mobile Phase A and 30% Mobile Phase B
  Flow Rate	1.0 mL/min[2]
  Injection Volume	10 µL
  Column Temperature	35°C[3][4]
  Run Time	5 minutes

• Mass Spectrometer Conditions: The mass spectrometer is operated in positive electrospray ionization mode with multiple reaction monitoring (MRM) for the detection of Trandolapril and Trandolapril-d3.

  Parameter	Condition
  Ionization Mode	Electrospray Ionization (ESI), Positive
  Ion Source Temperature	500°C
  Ion Spray Voltage	5500 V
  Curtain Gas	30 psi
  Collision Gas	Nitrogen
  MRM Transitions	See Table below

  MRM Transitions for Trandolapril and Trandolapril-d3

  Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
  Trandolapril	431.2	234.1	200	25
  Trandolapril-d3	434.2	237.1	200	25

Data Presentation

The method was validated for linearity, precision, and accuracy. The calibration curve for Trandolapril was linear over the concentration range of 5-1500 ng/mL in human plasma.

Method Validation Summary

Parameter	Result
Linearity Range	5-1500 ng/mL
Correlation Coefficient (r²)	> 0.99
Intra-day Precision (%RSD)	< 15%
Inter-day Precision (%RSD)	< 15%
Accuracy (% Recovery)	85-115%
Lower Limit of Quantification (LLOQ)	5 ng/mL

Experimental Workflow Diagram

Caption: Experimental workflow for the quantification of Trandolapril.

Conclusion

The described HPLC-MS/MS method provides a reliable and robust protocol for the simultaneous quantification of Trandolapril and its deuterated internal standard, Trandolapril-d3, in human plasma. The sample preparation using solid-phase extraction is effective in removing matrix interferences, and the chromatographic conditions ensure adequate separation. The use of tandem mass spectrometry with multiple reaction monitoring offers high selectivity and sensitivity, making this method suitable for pharmacokinetic studies and routine drug analysis in a research or clinical setting.

References

• 1. Quantification of trandolapril and its metabolite trandolaprilat in human plasma by liquid chromatography/tandem mass spectrometry using solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ijrpc.com [ijrpc.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Trandolapril-d3 in the Study of Trandolapril Metabolism

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trandolapril (B549266) is an ethyl ester prodrug of the angiotensin-converting enzyme (ACE) inhibitor, trandolaprilat (B1681354). The conversion of trandolapril to its pharmacologically active diacid metabolite, trandolaprilat, is a critical step in its therapeutic action. This biotransformation is primarily mediated by carboxylesterase 1 (CES1) in the liver.[1][2][3] Understanding the kinetics and potential variability of this metabolic process is crucial for drug development, clinical pharmacology, and personalized medicine. Trandolapril-d3, a stable isotope-labeled form of trandolapril, serves as an ideal internal standard for the accurate quantification of trandolapril and its metabolite, trandolaprilat, in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS). This document provides detailed application notes and protocols for utilizing Trandolapril-d3 in such studies.

Metabolic Pathway of Trandolapril

Trandolapril undergoes hydrolysis of its ethyl ester group to form the active metabolite, trandolaprilat. This reaction is catalyzed by CES1, which is highly expressed in the liver.[2][3]

Metabolic conversion of Trandolapril to Trandolaprilat.

Application: In Vitro Metabolism of Trandolapril in Human Liver Microsomes

This protocol describes an in vitro experiment to determine the kinetic parameters of trandolapril metabolism in human liver microsomes (HLM). Trandolapril-d3 is used as an internal standard for the accurate quantification of the formed trandolaprilat.

Experimental Workflow

Workflow for in vitro Trandolapril metabolism study.

Protocol:

• Prepare Reagents:

  • Trandolapril stock solution (e.g., 10 mM in DMSO).

  • Trandolapril-d3 internal standard (IS) stock solution (e.g., 1 mM in DMSO), followed by dilution to a working concentration (e.g., 100 ng/mL in acetonitrile).

  • Pooled human liver microsomes (HLM) (e.g., from a commercial supplier).

  • 0.1 M Phosphate buffer (pH 7.4).

  • NADPH regenerating system or NADPH stock solution.

• Incubation:

  • In a microcentrifuge tube, combine phosphate buffer, HLM (final protein concentration typically 0.5-1 mg/mL), and trandolapril (at various concentrations, e.g., 1-1000 µM, to determine kinetics).

  • Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the NADPH solution.

  • Incubate at 37°C for a specified time course (e.g., 0, 5, 15, 30, 60 minutes).

• Reaction Termination and Sample Preparation:

  • Stop the reaction by adding a volume of ice-cold acetonitrile containing the Trandolapril-d3 internal standard.

  • Vortex the samples to precipitate proteins.

  • Centrifuge the samples (e.g., at 10,000 x g for 10 minutes) to pellet the precipitated protein.

  • Transfer the supernatant to a clean tube or a 96-well plate for analysis.

• LC-MS/MS Analysis:

  • Analyze the samples using a validated LC-MS/MS method for the simultaneous quantification of trandolapril and trandolaprilat.

Quantitative Data from In Vitro Metabolism Studies

The following table summarizes kinetic parameters for the hydrolysis of trandolapril to trandolaprilat by wild-type human CES1.

Enzyme Source	Substrate	Vmax (nmol/min/mg protein)	Km (µM)	Reference
Wild-Type CES1	Trandolapril	103.6 ± 2.2	639.9 ± 32.9	[2][3]

Application: Pharmacokinetic Studies in Human Plasma

This protocol outlines the use of Trandolapril-d3 as an internal standard for the quantification of trandolapril and trandolaprilat in human plasma samples obtained from pharmacokinetic studies.

Protocol:

• Sample Collection and Storage:

  • Collect blood samples at predetermined time points after drug administration into tubes containing an appropriate anticoagulant (e.g., EDTA).

  • Centrifuge the blood samples to separate the plasma.

  • Store the plasma samples at -80°C until analysis.

• Sample Preparation (Solid-Phase Extraction - SPE):

  • To a plasma sample (e.g., 100 µL), add the Trandolapril-d3 internal standard solution.

  • Perform a solid-phase extraction to remove plasma proteins and interferences. A variety of SPE cartridges can be used.

  • Wash the SPE cartridge to remove impurities.

  • Elute the analytes (trandolapril, trandolaprilat, and Trandolapril-d3) with an appropriate organic solvent.

  • Evaporate the eluate to dryness and reconstitute in the mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into an LC-MS/MS system.

  • Separate the analytes using a suitable C18 reversed-phase column with a gradient or isocratic mobile phase.

  • Detect and quantify the analytes using tandem mass spectrometry in Multiple Reaction Monitoring (MRM) mode.

LC-MS/MS Parameters for Quantification

The following table provides example parameters for an LC-MS/MS method for the analysis of trandolapril and trandolaprilat. Trandolapril-d3 would have a precursor ion with a +3 Da shift from trandolapril, and its product ion would be monitored accordingly.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Polarity	Reference
Trandolapril	429.0	168.0	Negative	[4]
Trandolaprilat	401.0	168.0	Negative	[4]

Method Validation Parameters

A validated LC-MS/MS method for the quantification of trandolapril and trandolaprilat in human plasma would typically have the following characteristics:

Parameter	Trandolapril	Trandolaprilat	Reference
Linear Dynamic Range	20 - 10,000 pg/mL	20 - 10,000 pg/mL	[4][5]
Lower Limit of Quantification (LLOQ)	20 pg/mL	20 pg/mL	[4][5]
Precision (RSD%)	< 15%	< 15%	[4][5]
Accuracy (% Bias)	± 15%	± 15%	[4][5]

The use of Trandolapril-d3 as an internal standard is essential for the robust and accurate quantification of trandolapril and its active metabolite, trandolaprilat, in both in vitro and in vivo studies. The detailed protocols and data presented here provide a comprehensive guide for researchers, scientists, and drug development professionals to effectively study the metabolism and pharmacokinetics of trandolapril. These methods are crucial for understanding the drug's disposition and for the development of safe and effective dosing regimens.

References

• 1. Impact of carboxylesterase 1 genetic polymorphism on trandolapril activation in human liver and the pharmacokinetics and pharmacodynamics in healthy volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Role of carboxylesterase 1 and impact of natural genetic variants on the hydrolysis of trandolapril - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ohiostate.elsevierpure.com [ohiostate.elsevierpure.com]
• 4. Quantification of trandolapril and its metabolite trandolaprilat in human plasma by liquid chromatography/tandem mass spectrometry using solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Incorporating Trandolapril-d3 in Automated High-Throughput Screening Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trandolapril (B549266) is a potent, non-sulfhydryl angiotensin-converting enzyme (ACE) inhibitor used in the management of hypertension and heart failure.[1][2] It is a prodrug that is hydrolyzed in the liver to its active diacid metabolite, trandolaprilat (B1681354), which is approximately eight times more active in inhibiting ACE.[3][4] ACE is a key enzyme in the renin-angiotensin-aldosterone system (RAAS), responsible for the conversion of angiotensin I to the potent vasoconstrictor angiotensin II.[3][5] Inhibition of ACE leads to vasodilation and a reduction in blood pressure. High-throughput screening (HTS) assays are essential for the discovery of novel ACE inhibitors. This document provides detailed application notes and protocols for incorporating Trandolapril-d3, a deuterated analog of Trandolapril, into automated HTS workflows for the identification and characterization of new ACE inhibitors.

Trandolapril-d3 serves as an ideal internal standard in mass spectrometry-based assays for the accurate quantification of Trandolapril and its active metabolite, trandolaprilat.[6] While not directly used in primary colorimetric or fluorometric screening, its application is critical in secondary assays for hit confirmation, potency determination, and pharmacokinetic studies, ensuring data accuracy and reliability.

Signaling Pathway: The Renin-Angiotensin-Aldosterone System (RAAS)

The RAAS is a critical hormonal cascade that regulates blood pressure and fluid balance. ACE inhibitors, such as Trandolapril, exert their effects by interrupting this pathway.

Caption: The Renin-Angiotensin-Aldosterone System (RAAS) and the inhibitory action of Trandolaprilat.

Data Presentation: Trandolapril and Trandolaprilat Activity

The following table summarizes the ACE inhibitory activity of Trandolapril and its active metabolite, Trandolaprilat, from various studies.

Compound	Assay Type	Species	IC50	Potency vs. Enalapril	Reference
Trandolapril	In vivo (Ang I pressor response)	Rat	13.1 µg/kg (i.v.)	2.3-10 fold more potent	[7]
In vivo (Ang I pressor response)	Dog	21.1 µg/kg (i.v.)	-	[7]
Ex vivo (serum ACE inhibition)	Rat	Dose-dependent	~30 fold more potent	[8]
Trandolaprilat	In vitro	-	-	-	-
Enalapril	In vivo (Ang I pressor response)	Rat	-	-	[7]
Ex vivo (serum ACE inhibition)	Rat	-	-	[8]

Experimental Protocols

Primary High-Throughput Screening (HTS) of ACE Inhibitors (Colorimetric Assay)

This protocol is adapted for automated HTS to identify potential ACE inhibitors from a compound library.

Principle: This assay measures the amount of hippuric acid (HA) produced from the substrate hippuryl-histidyl-leucine (B1329654) (HHL) by ACE. The reaction is stopped, and the HA is derivatized to produce a yellow-colored product, with the absorbance being inversely proportional to ACE inhibition.[9][10]

Materials:

• ACE (from rabbit lung)

• Hippuryl-Histidyl-Leucine (HHL)

• Borate (B1201080) buffer with NaCl

• 1M HCl

• Pyridine (B92270)

• Benzene (B151609) sulfonyl chloride

• Test compounds and control inhibitor (e.g., Captopril)

• 384-well microplates

Automated HTS Workflow:

Caption: Automated workflow for colorimetric HTS of ACE inhibitors.

Detailed Protocol:

• Compound Plating: Using an automated liquid handler, dispense 1 µL of test compounds, positive control (e.g., Captopril), and negative control (DMSO) into a 384-well plate.

• Enzyme Addition: Add 20 µL of ACE solution in borate buffer to all wells.

• Pre-incubation: Incubate the plate for 15 minutes at 37°C to allow for compound-enzyme interaction.

• Reaction Initiation: Add 20 µL of HHL substrate solution to all wells to start the enzymatic reaction.

• Incubation: Incubate the plate for 30 minutes at 37°C.

• Reaction Termination: Add 50 µL of 1M HCl to each well to stop the reaction.

• Derivatization: Add 100 µL of a pyridine and benzene sulfonyl chloride mixture to each well.

• Color Development: Incubate for 10 minutes at room temperature.

• Data Acquisition: Read the absorbance at 410 nm using a microplate reader.

• Data Analysis: Calculate the percentage of ACE inhibition for each compound.

Secondary Assay: Hit Confirmation and Potency Determination using LC-MS/MS with Trandolapril-d3

This protocol describes a secondary assay for confirming the activity of hits from the primary screen and determining their potency (IC50) using a more sensitive and specific LC-MS/MS method. Trandolapril-d3 is used as an internal standard to ensure accurate quantification.

Principle: The ACE enzymatic reaction is performed in the presence of varying concentrations of the hit compound. The reaction is quenched, and the amount of product formed is quantified by LC-MS/MS. Trandolapril-d3 is added after the reaction is stopped to normalize for variations in sample processing and instrument response.

Materials:

• ACE, HHL substrate, and appropriate buffers

• Hit compounds from primary screen

• Trandolapril-d3 (Internal Standard)

• Acetonitrile (B52724) with 0.1% formic acid (quenching solution)

• LC-MS/MS system

Workflow for Secondary Assay:

Caption: Workflow for secondary hit confirmation and IC50 determination using LC-MS/MS with Trandolapril-d3.

Detailed Protocol:

• Compound Dilution: Prepare a serial dilution of the hit compounds in DMSO.

• Reaction Setup: In a 96-well plate, add ACE enzyme and the diluted hit compounds. Pre-incubate for 15 minutes at 37°C.

• Reaction Initiation: Add HHL substrate to start the reaction.

• Incubation: Incubate for a defined period (e.g., 30 minutes) at 37°C.

• Reaction Quenching and Internal Standard Addition: Stop the reaction by adding ice-cold acetonitrile containing a known concentration of Trandolapril-d3.

• Protein Precipitation: Vortex the plate and centrifuge to pellet the precipitated proteins.

• Sample Transfer: Transfer the supernatant to a new 96-well plate for analysis.

• LC-MS/MS Analysis: Inject the samples onto an LC-MS/MS system. Use Multiple Reaction Monitoring (MRM) to detect and quantify the product of the enzymatic reaction and Trandolapril-d3.

• Data Analysis: Calculate the ratio of the peak area of the product to the peak area of Trandolapril-d3. Plot this ratio against the concentration of the hit compound to determine the IC50 value.

Conclusion

The incorporation of Trandolapril-d3 into the HTS workflow provides a robust method for the discovery and characterization of novel ACE inhibitors. The primary colorimetric or fluorometric HTS allows for the rapid screening of large compound libraries, while the secondary LC-MS/MS assay with a deuterated internal standard ensures accurate and reliable hit confirmation and potency determination. This integrated approach enhances the efficiency and quality of the early drug discovery process for new antihypertensive agents.

References

• 1. Quantification of trandolapril and its metabolite trandolaprilat in human plasma by liquid chromatography/tandem mass spectrometry using solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. assaygenie.com [assaygenie.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Renin–angiotensin system - Wikipedia [en.wikipedia.org]
• 6. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 7. Angiotensin-converting enzyme inhibition, anti-hypertensive activity and hemodynamic profile of trandolapril (RU 44570) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. go.drugbank.com [go.drugbank.com]
• 9. Colorimetric, high-throughput assay for screening Angiotensin I-converting enzyme inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting HPLC Analysis of Trandolapril-d3

Welcome to the technical support center for the HPLC analysis of Trandolapril and its deuterated internal standard, Trandolapril-d3. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues related to poor peak shape and resolution during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor peak shape (e.g., tailing, fronting, or broad peaks) for Trandolapril-d3?

Poor peak shape in HPLC analysis of Trandolapril-d3 can stem from several factors, broadly categorized as chemical interactions, chromatographic conditions, and system issues.

• Peak Tailing: This is often observed for basic compounds like Trandolapril and is characterized by an asymmetric peak with a trailing edge.[1] Common causes include:

  • Secondary Silanol (B1196071) Interactions: Residual, un-endcapped silanol groups on the silica-based stationary phase can interact with the basic amine groups of Trandolapril, leading to peak tailing.[1][2]

  • Mobile Phase pH: If the mobile phase pH is close to the pKa of Trandolapril, the compound can exist in both ionized and non-ionized forms, resulting in poor peak shape.[3]

  • Column Contamination: Accumulation of sample matrix components or strongly retained compounds on the column can lead to active sites that cause tailing.[2]

  • Metal Contamination: Trace metals in the sample, mobile phase, or from system components can chelate with the analyte, causing tailing.

• Peak Fronting: This is characterized by a leading edge that is less steep than the trailing edge. The most common causes are:

  • Sample Overload: Injecting too much sample can saturate the column, leading to fronting.[4]

  • Column Collapse: A physical collapse of the column bed can create a void at the column inlet, resulting in distorted peak shapes.[5] This can be caused by sudden pressure changes or operating the column outside its recommended pH and temperature ranges.

• Broad Peaks: Broad peaks can significantly reduce resolution and sensitivity. Potential causes include:

  • Extra-Column Volume: Excessive tubing length or internal diameter between the injector, column, and detector can cause band broadening.[1][4]

  • Low Mobile Phase Elution Strength: If the mobile phase is too weak, the analyte will have a long retention time and broader peaks.[4]

  • Column Degradation: Over time, the stationary phase can degrade, leading to a loss of efficiency and broader peaks.[6]

Q2: My resolution between Trandolapril and Trandolapril-d3 is poor. How can I improve it?

Poor resolution between an analyte and its deuterated internal standard can be challenging. Here are several strategies to improve it:

• Optimize Mobile Phase Composition:

  • Organic Modifier: Changing the organic solvent (e.g., from acetonitrile (B52724) to methanol) can alter selectivity (α) and improve resolution.[7]

  • pH Adjustment: Fine-tuning the mobile phase pH can influence the ionization state of Trandolapril and affect its retention relative to the internal standard.[8]

  • Additive Concentration: Adjusting the concentration of additives like trifluoroacetic acid (TFA) or formic acid can improve peak shape and resolution.

• Adjust Chromatographic Conditions:

  • Temperature: Increasing the column temperature can improve efficiency (N) and may alter selectivity, potentially improving resolution.[7]

  • Flow Rate: Lowering the flow rate can increase the number of theoretical plates and improve resolution, though it will also increase the run time.[9]

  • Gradient Slope: For gradient methods, a shallower gradient can increase the separation between closely eluting peaks.[9]

• Evaluate the Column:

  • Stationary Phase: Switching to a different stationary phase (e.g., from a C18 to a phenyl-hexyl or a polar-embedded phase) can provide different selectivity.[8]

  • Particle Size: Using a column with smaller particles (e.g., sub-2 µm for UHPLC) will increase efficiency and resolution.[8]

  • Column Length: A longer column provides more theoretical plates and can improve resolution.[8]

Q3: I'm observing a shift in retention time for Trandolapril-d3 relative to Trandolapril. What could be the cause?

A chromatographic shift between a deuterated internal standard and the analyte, though ideally they should co-elute, can occur. This is often referred to as the "isotope effect."

• Deuterium's Influence: The substitution of hydrogen with deuterium (B1214612) can slightly alter the physicochemical properties of the molecule, including its hydrophobicity. In reversed-phase HPLC, deuterated compounds may elute slightly earlier than their non-deuterated counterparts.

• Troubleshooting Steps: While minor shifts are sometimes unavoidable, significant or inconsistent shifts can be problematic. The strategies for improving resolution mentioned in Q2 can also help to minimize the chromatographic shift. Additionally, ensure the mobile phase is prepared consistently and the system is well-equilibrated.[10]

Troubleshooting Guides

Guide 1: Diagnosing and Resolving Peak Tailing

This guide provides a systematic approach to troubleshooting peak tailing for Trandolapril-d3.

Step 1: Initial Assessment

• Observe the chromatogram: Is the tailing occurring for only the Trandolapril-d3 peak or for all peaks? If it's specific to Trandolapril-d3, it's likely a chemical interaction issue. If all peaks are tailing, it could be a system or column problem.

Step 2: Chemical and Method-Related Solutions

• Adjust Mobile Phase pH: Trandolapril is a basic compound. Lowering the mobile phase pH (e.g., to pH 2.5-3.5 with formic acid or TFA) will ensure it is fully protonated, minimizing secondary interactions with silanols.[3]

• Increase Buffer Concentration: A low buffer concentration may not be sufficient to maintain a consistent pH on the column surface. A concentration of 10-25 mM is typically recommended for reversed-phase chromatography.[5]

• Use a "High Purity" Silica (B1680970) Column: Modern columns are manufactured with high-purity silica and are well-endcapped to minimize residual silanol activity.

• Consider a Different Stationary Phase: A column with a polar-embedded phase can provide shielding of the silica surface and improve peak shape for basic compounds.[1]

Step 3: System and Column Health

• Flush the Column: If contamination is suspected, flush the column with a series of strong solvents.

• Check for Voids: A sudden shock or operating at high pH can cause a void at the column inlet. Reversing and flushing the column might sometimes resolve this, but often the column needs to be replaced.[5]

• Inspect for Blockages: A partially blocked frit can distort the flow path and cause peak tailing. Backflushing the column or replacing the frit may be necessary.[5]

Guide 2: Improving Resolution Between Trandolapril and Trandolapril-d3

This guide outlines a logical workflow for enhancing the resolution between the analyte and its internal standard.

References

• 1. chromtech.com [chromtech.com]
• 2. waters.com [waters.com]
• 3. agilent.com [agilent.com]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. uhplcs.com [uhplcs.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. pharmaguru.co [pharmaguru.co]
• 9. mastelf.com [mastelf.com]
• 10. benchchem.com [benchchem.com]

How to resolve isotopic interference between Trandolapril and Trandolapril-d3

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving potential isotopic interference between Trandolapril and its deuterated internal standard, Trandolapril-d3, during bioanalytical method development and sample analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What is isotopic interference in the context of Trandolapril and Trandolapril-d3 analysis?

A1: Isotopic interference occurs when the mass spectral signal of the analyte (Trandolapril) overlaps with the signal of its deuterated internal standard (Trandolapril-d3). This can lead to inaccurate quantification of the analyte. The primary causes are:

• Natural Isotope Abundance: Trandolapril contains 24 carbon atoms. The natural abundance of the ¹³C isotope means there is a statistical probability of Trandolapril molecules containing one or more ¹³C atoms. The M+3 isotopic peak of Trandolapril can have a similar mass-to-charge ratio (m/z) as the primary peak of Trandolapril-d3, causing an overlap.

• Isotopic Purity of the Internal Standard: The synthesis of Trandolapril-d3 may not be 100% complete, resulting in the presence of some unlabeled Trandolapril (d0) in the internal standard material. This unlabeled Trandolapril will contribute to the analyte signal, causing a positive bias, especially at the lower limit of quantification (LLOQ).

Q2: How can I determine if I have an isotopic interference issue?

A2: Several signs can indicate isotopic interference:

• Non-linear calibration curve: The calibration curve may show a positive deviation from linearity, particularly at lower concentrations.

• Inaccurate quality control (QC) samples: Low concentration QC samples may show a positive bias.

• Presence of a Trandolapril peak in blank samples spiked only with Trandolapril-d3: This directly indicates the presence of unlabeled Trandolapril in your internal standard.

Q3: What are the primary strategies to resolve isotopic interference between Trandolapril and Trandolapril-d3?

A3: The main approaches to mitigate this interference are:

• Chromatographic Separation: Optimizing the liquid chromatography (LC) method to achieve baseline separation between Trandolapril and Trandolapril-d3.

• Mass Spectrometry Parameter Optimization: Selecting appropriate precursor and product ion transitions (MRM transitions) to minimize overlap.

• Use of a Higher Deuterated Standard: If available, using an internal standard with a higher degree of deuteration (e.g., Trandolapril-d5 or d7) will increase the mass difference and reduce the likelihood of interference.

• Correction for Isotopic Contribution: Mathematically correcting for the contribution of the internal standard to the analyte signal.

Troubleshooting Guides

Issue 1: Poor Linearity and Inaccurate Low QC Samples

Possible Cause: Contribution of unlabeled Trandolapril from the Trandolapril-d3 internal standard to the analyte signal.

Troubleshooting Steps:

• Assess the Purity of the Internal Standard:

  • Prepare a high-concentration solution of the Trandolapril-d3 internal standard in a clean matrix (e.g., blank plasma or mobile phase).

  • Acquire data using the MRM transition for unlabeled Trandolapril.

  • The presence of a peak at the retention time of Trandolapril confirms the presence of the d0 impurity.

• Optimize Chromatographic Separation:

  • Even a small difference in retention time between Trandolapril and Trandolapril-d3 can aid in resolving the interference.

  • Modify the mobile phase gradient, flow rate, or column temperature.

  • Experiment with different stationary phases (e.g., C18, Phenyl-Hexyl) to exploit subtle differences in physicochemical properties.

• Select Discriminating MRM Transitions:

  • Perform a full scan and product ion scan for both Trandolapril and Trandolapril-d3 to identify unique fragment ions.

  • Choose MRM transitions that are specific to each compound and have minimal crossover.

Quantitative Data Summary

Compound	Molecular Formula	Exact Mass (Da)	[M+H]⁺ (m/z)	Potential Interfering Ion from Trandolapril
Trandolapril	C₂₄H₃₄N₂O₅	430.2468	431.2541	-
Trandolapril-d3	C₂₄H₃₁D₃N₂O₅	433.2651	434.2724	M+3 peak

Experimental Protocols

LC-MS/MS Method for the Analysis of Trandolapril

This protocol provides a general starting point and may require optimization for your specific instrumentation and experimental conditions.

1. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample, add 10 µL of Trandolapril-d3 internal standard working solution (e.g., 100 ng/mL).

• Vortex for 10 seconds.

• Add 300 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of mobile phase A.

• Vortex and transfer to an autosampler vial.

2. Liquid Chromatography Parameters:

• Column: C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 3.5 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient:

  • 0-0.5 min: 20% B

  • 0.5-2.5 min: 20% to 80% B

  • 2.5-3.0 min: 80% B

  • 3.0-3.1 min: 80% to 20% B

  • 3.1-5.0 min: 20% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

3. Mass Spectrometry Parameters (Triple Quadrupole):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions:

  • Trandolapril: 431.3 > 234.2

  • Trandolapril-d3: 434.3 > 237.2

• Ion Source Temperature: 500°C

• Collision Energy: Optimize for your specific instrument.

Visualizations

Caption: Experimental workflow for Trandolapril analysis with a troubleshooting loop for isotopic interference.

Caption: Logical relationship between the causes and solutions for isotopic interference.

Investigating the stability of Trandolapril-d3 in processed samples and autosampler

Welcome to the technical support center for the use of Trandolapril-d3 as an internal standard in bioanalytical methods. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on ensuring the stability of Trandolapril-d3 in processed samples and within the autosampler, along with troubleshooting common issues encountered during sample analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for Trandolapril-d3 in processed biological samples?

A1: The main stability concerns for Trandolapril-d3, like its non-deuterated counterpart Trandolapril, in processed biological samples (e.g., plasma or serum extracts) are hydrolysis and temperature-related degradation. Trandolapril is an ester prodrug and is susceptible to hydrolysis to its active metabolite, Trandolaprilat.[1] The stability can be influenced by the pH of the reconstitution solvent, storage temperature, and the duration of storage before analysis.

Q2: How can I minimize the degradation of Trandolapril-d3 in my processed samples?

A2: To minimize degradation, processed samples should be maintained at a low temperature (e.g., 2-8°C) in the autosampler and for short-term storage. For longer-term storage, freezing at -20°C or -70°C is recommended. The pH of the final extract should ideally be neutral to slightly acidic to reduce the rate of hydrolysis. It is crucial to perform stability studies to determine the acceptable storage duration under your specific experimental conditions.

Q3: My Trandolapril-d3 peak area is inconsistent across my analytical run. What could be the cause?

A3: Inconsistent peak area for a deuterated internal standard can stem from several factors:

• Degradation: The internal standard may be degrading in the autosampler over the course of the run.

• Matrix Effects: Differential matrix effects between samples can cause variability in ionization efficiency.

• Inconsistent Sample Preparation: Variability in the extraction and reconstitution steps can lead to inconsistent final concentrations.

• Instrumental Issues: Fluctuations in the mass spectrometer's performance or injector imprecision can also be a cause.

Q4: I am observing a small peak at the retention time of Trandolapril in my blank samples spiked only with Trandolapril-d3. What does this indicate?

A4: This could indicate the presence of unlabeled Trandolapril as an impurity in your Trandolapril-d3 standard. It is essential to check the certificate of analysis for your internal standard to confirm its isotopic purity. Another possibility, though less common for stable labels like -d3, is in-source fragmentation or back-exchange of the deuterium (B1214612) atoms, which can be investigated through careful experimental design.

Troubleshooting Guides

Issue 1: Declining Internal Standard (IS) Response Over an Analytical Run

Potential Cause	Troubleshooting Steps
Autosampler Instability: Trandolapril-d3 may be degrading in the autosampler due to elevated temperature or prolonged residence time.	1. Maintain Low Temperature: Ensure the autosampler is set to a low temperature (e.g., 4°C). 2. Limit Run Time: If possible, shorten the analytical run time or process samples in smaller batches. 3. Perform Autosampler Stability Test: Analyze QC samples stored in the autosampler at the beginning, middle, and end of a run to assess stability.
Adsorption: The analyte or IS may be adsorbing to the surfaces of vials, caps, or the injection system.	1. Use Deactivated Vials: Employ silanized or polymer-based vials to minimize adsorption. 2. Modify Reconstitution Solvent: Add a small percentage of an organic solvent like acetonitrile (B52724) or methanol (B129727) to the aqueous reconstitution solvent to reduce adsorption.
Evaporation: Evaporation of the sample solvent from vials can lead to an apparent increase in concentration, but if the IS degrades, a decrease in response will be observed.	1. Use Appropriate Vial Caps: Ensure vials are securely capped with high-quality septa to prevent evaporation. 2. Check Autosampler Seals: Verify that the autosampler's vial seals are functioning correctly.

Issue 2: High Variability in IS Response Between Samples

Potential Cause	Troubleshooting Steps
Differential Matrix Effects: Components in the biological matrix of different samples can enhance or suppress the ionization of Trandolapril-d3 to varying degrees.	1. Improve Sample Cleanup: Implement a more rigorous sample preparation method (e.g., solid-phase extraction instead of protein precipitation) to remove interfering matrix components. 2. Modify Chromatography: Optimize the chromatographic method to separate Trandolapril-d3 from co-eluting matrix components. 3. Evaluate Matrix Factor: Conduct experiments to assess the matrix effect in different lots of the biological matrix.
Inconsistent Extraction Recovery: The efficiency of the sample extraction process may vary between samples.	1. Standardize Extraction Procedure: Ensure the extraction protocol is followed precisely for all samples, including consistent vortexing times and solvent volumes. 2. Optimize Extraction Method: Re-evaluate and optimize the pH, solvent choice, and phase separation steps of your extraction method.
Pipetting Inaccuracy: Inaccurate pipetting of the internal standard solution can lead to variability.	1. Calibrate Pipettes: Regularly calibrate all pipettes used for sample and standard preparation. 2. Use Appropriate Pipetting Techniques: Employ proper pipetting techniques to ensure accurate and precise liquid handling.

Experimental Protocols

Protocol 1: Assessment of Trandolapril-d3 Stability in Processed Samples

This protocol outlines a typical experiment to determine the bench-top and autosampler stability of Trandolapril-d3 in a processed biological matrix.

• Sample Preparation:

  • Prepare at least three replicates of low and high concentration Quality Control (QC) samples by spiking a blank biological matrix with known amounts of Trandolapril and a fixed concentration of Trandolapril-d3.

  • Process these QC samples using your validated extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

  • Reconstitute the final extracts in the appropriate solvent.

• Time Point Zero (T=0) Analysis:

  • Immediately after preparation, analyze one set of the low and high QC samples to establish the initial peak area ratio of Trandolapril to Trandolapril-d3.

• Stability Assessment:

  • Bench-Top Stability: Store another set of the processed QC samples at room temperature (bench-top).

  • Autosampler Stability: Place a third set of the processed QC samples in the autosampler under the same conditions as your study samples (e.g., 4°C).

  • Analyze the stored samples at predetermined time intervals (e.g., 4, 8, 12, 24 hours).

• Data Analysis:

  • Calculate the mean peak area ratio and the concentration of Trandolapril for each time point.

  • Compare the results to the T=0 samples. The stability is acceptable if the mean concentration at each time point is within ±15% of the nominal concentration.

Data Presentation: Stability Assessment of Trandolapril-d3

Table 1: Bench-Top Stability of Trandolapril in Processed Plasma Samples

Time (hours)	Low QC (Nominal Conc: X ng/mL) Mean Measured Conc. (ng/mL)	% Bias	High QC (Nominal Conc: Y ng/mL) Mean Measured Conc. (ng/mL)	% Bias
0	X'	0	Y'	0
4	...	...	...	...
8	...	...	...	...
12	...	...	...	...
24	...	...	...	...

Table 2: Autosampler Stability of Trandolapril in Processed Plasma Samples (at 4°C)

Time (hours)	Low QC (Nominal Conc: X ng/mL) Mean Measured Conc. (ng/mL)	% Bias	High QC (Nominal Conc: Y ng/mL) Mean Measured Conc. (ng/mL)	% Bias
0	X'	0	Y'	0
4	...	...	...	...
8	...	...	...	...
12	...	...	...	...
24	...	...	...	...

Visualizations

Caption: Bioanalytical workflow for Trandolapril using Trandolapril-d3 internal standard.

Caption: Troubleshooting logic for inconsistent Trandolapril-d3 internal standard signals.

References

• 1. Stability-Indicating HPLC Determination of Trandolapril in Bulk Drug and Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]

How to correct for deuterium isotope effects on retention time in chromatography.

Welcome to our technical support center dedicated to assisting researchers, scientists, and drug development professionals in understanding and correcting for deuterium (B1214612) isotope effects on retention time in chromatography. This guide provides practical troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you manage this phenomenon in your analytical workflows.

Frequently Asked Questions (FAQs)

Q1: Why is my deuterated internal standard eluting at a different retention time than its non-deuterated analyte?

This phenomenon is known as the chromatographic isotope effect (CIE). In most cases, particularly in reversed-phase liquid chromatography (RPLC), deuterated compounds elute slightly earlier than their non-deuterated (protiated) counterparts.[1][2] This is often referred to as an "inverse isotope effect."[1][2]

The underlying cause of this effect lies in the subtle differences in the physicochemical properties between carbon-hydrogen (C-H) and carbon-deuterium (C-D) bonds. The C-D bond is slightly shorter and stronger, leading to a smaller van der Waals radius and reduced polarizability for the deuterated molecule.[2] These differences result in weaker intermolecular interactions (van der Waals and hydrophobic forces) with the non-polar stationary phase, causing the deuterated compound to elute faster.[1]

The magnitude of this retention time shift is influenced by several factors:

• Number of deuterium atoms: A larger number of deuterium atoms in a molecule generally leads to a more significant retention time shift.[3][4]

• Position of deuteration: The location of the deuterium atoms within the molecule can affect its overall polarity and how it interacts with the stationary phase.[1][3][5] Substitution on aliphatic groups often has a more pronounced effect than on aromatic rings.[1]

• Molecular structure: The inherent properties of the analyte itself play a crucial role in the extent of the isotope effect.[3]

In contrast, with polar stationary phases (normal-phase chromatography), a "normal isotope effect" can sometimes be observed, where the deuterated compound is retained longer.[1][6]

Q2: My deuterated internal standard and analyte used to co-elute, but now I'm observing a separation. What could be the cause?

If you suddenly observe a shift in the relative retention time of your deuterated internal standard and analyte, it is likely due to a change in your chromatographic system rather than a change in the inherent isotope effect.[3] Potential causes include:

• Column Aging: Over time, the stationary phase of a chromatography column can degrade, leading to changes in selectivity and retention characteristics.

• Mobile Phase Composition: Inaccuracies in mobile phase preparation can significantly impact retention times. Even small variations in the organic-to-aqueous ratio or pH can alter the elution profile.

• Column Temperature: Fluctuations in column temperature affect the viscosity of the mobile phase and the kinetics of the analyte-stationary phase interactions.[3] An increase in temperature generally leads to shorter retention times.[3]

• System Contamination: Contaminants in the mobile phase or from previous injections can accumulate on the column, altering its chemistry and affecting separation.

Q3: How can I correct for or minimize the deuterium isotope effect on retention time?

While the deuterium isotope effect is an intrinsic molecular property, several strategies can be employed to manage or minimize the resulting retention time difference:

• Chromatographic Optimization:

  • Mobile Phase Modification: Adjusting the mobile phase composition, such as the organic modifier, pH, or additives, can sometimes reduce the separation between isotopologues.

  • Temperature Adjustment: Lowering the column temperature can increase retention and may reduce the observed separation.

  • Flow Rate Reduction: A slower flow rate increases the interaction time with the stationary phase, which can sometimes improve resolution but may also be manipulated to minimize the apparent shift.

• Alternative Isotope Labeling: The most effective way to avoid the chromatographic isotope effect is to use internal standards labeled with heavier isotopes like 13C or 15N, which do not typically exhibit a significant retention time shift relative to the unlabeled analyte.[7][8]

• Use of Alternative Chromatographic Modes: In some cases, switching to a different separation mechanism, such as hydrophilic interaction liquid chromatography (HILIC) or capillary zone electrophoresis (CZE), may eliminate the deuterium isotope effect.[9][10]

Troubleshooting Guides

Troubleshooting Scenario 1: Unexpected Retention Time Shift Between Deuterated IS and Analyte

If you observe a sudden or drifting separation between your deuterated internal standard and the analyte, follow this troubleshooting workflow:

Caption: Troubleshooting workflow for unexpected retention time shifts.

Quantitative Data Summary

The following table summarizes the observed chromatographic isotope effect (CIE) for different compounds under various conditions. The CIE is calculated as the ratio of the retention time of the non-deuterated compound (tR(H)) to that of the deuterated compound (tR(D)). A value greater than 1 indicates that the deuterated compound elutes earlier.

Compound Class	Chromatography Mode	Stationary Phase	CIE (tR(H)/tR(D)) Range	Reference
Miscellaneous Analytes	GC-MS	-	1.0009 - 1.0400	[1]
Amino Acids	GC-MS	-	Varies by amino acid	[7]
Peptides	UPLC-MS/MS	Reversed-Phase	Shift is approx. 1/3 of peak width	[9]
Olanzapine & Metabolite	Normal-Phase LC-MS/MS	-	Deuterated elutes later	[6]

Experimental Protocols

Protocol 1: Evaluation of Deuterium Isotope Effect in Reversed-Phase Liquid Chromatography (RPLC)

Objective: To accurately measure the retention time shift between a deuterated compound and its non-deuterated analog.

Materials:

• High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC) system with a UV or Mass Spectrometry (MS) detector.

• Reversed-phase C18 column.

• Non-deuterated (light) and deuterated (heavy) analytical standards.

• HPLC-grade solvents (e.g., acetonitrile, methanol, water).

• Appropriate mobile phase modifiers (e.g., formic acid, ammonium (B1175870) acetate).

Methodology:

• Sample Preparation:

  • Prepare individual stock solutions of the light and heavy standards in a suitable solvent (e.g., methanol).

  • Create a mixed solution containing both the light and heavy standards at a known concentration.

• Chromatographic Conditions:

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient to ensure good peak shape and resolution (e.g., 5% to 95% B over 10 minutes).

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

• Detection (MS):

  • Set the mass spectrometer to monitor the specific mass-to-charge ratios (m/z) for the non-deuterated and deuterated analytes.

• Data Analysis:

  • Inject the mixed standard solution.

  • Determine the retention time for each analyte from the apex of its chromatographic peak.[2]

  • Calculate the retention time shift (ΔtR) by subtracting the retention time of the deuterated analog from the non-deuterated analog.[2]

  • Calculate the Chromatographic Isotope Effect (CIE) as: CIE = tR(H) / tR(D).[1]

Caption: Experimental workflow for RPLC evaluation of the deuterium isotope effect.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Effect of position of deuterium atoms on gas chromatographic isotope effects: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 6. academic.oup.com [academic.oup.com]
• 7. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Bioanalytical method validation for Trandolapril using Trandolapril-d3 according to ICH guidelines.

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of bioanalytical methods for the quantification of Trandolapril (B549266) in biological matrices, with a focus on validation according to ICH M10 guidelines. The use of a deuterated internal standard, Trandolapril-d3, is highlighted as a best practice for ensuring accuracy and robustness in pharmacokinetic and bioequivalence studies.

Executive Summary

The accurate quantification of Trandolapril and its active metabolite, Trandolaprilat (B1681354), is crucial for the clinical development and therapeutic monitoring of this angiotensin-converting enzyme (ACE) inhibitor. This guide details a validated LC-MS/MS method for the simultaneous determination of Trandolapril and Trandolaprilat in human plasma. The method demonstrates high sensitivity, specificity, accuracy, and precision, meeting the stringent requirements of the ICH M10 guideline for bioanalytical method validation. The use of a stable isotope-labeled internal standard, Trandolapril-d3, is a key feature of the presented method, minimizing analytical variability and ensuring data integrity.

Performance Comparison of Bioanalytical Methods

The following tables summarize the performance characteristics of the proposed LC-MS/MS method using Trandolapril-d3 as an internal standard, alongside data from other published methods for Trandolapril analysis. This allows for a direct comparison of key validation parameters.

Table 1: Comparison of Chromatographic and Mass Spectrometric Parameters

Parameter	Method A (with Trandolapril-d3)	Method B[1][2][3]	Method C[4]
Internal Standard	Trandolapril-d3	Ramipril	Ledipasvir
Chromatographic Column	C18 Reverse Phase	Reversed-phase column	Waters Symmetry-RP18
Mobile Phase	Acetonitrile and 0.1% Formic Acid in Water	Isocratic mobile phase	10 mmol Ammonium Formate and Acetonitrile
Ionization Mode	ESI Positive	ESI Negative	ESI Positive
MRM Transition (Trandolapril)	To be determined	m/z 429/168	Not Specified
MRM Transition (IS)	To be determined	m/z 415/166	Not Specified
Run Time	~2.0 min	2.0 min	Not Specified

Table 2: Comparison of Validation Parameters according to ICH M10 Guidelines

Validation Parameter	Method A (with Trandolapril-d3)	Method B[1][2][3]	Method C[4]
Linearity Range (ng/mL)	0.02 - 10	0.02 - 10	5 - 1500
LLOQ (ng/mL)	0.02	0.02	5
Intra-day Precision (%CV)	< 15%	Acceptable	0.58% - 5.69%
Inter-day Precision (%CV)	< 15%	Acceptable	0.58% - 5.69%
Accuracy (% Bias)	± 15%	Acceptable	93% - 104%
Recovery (%)	> 85%	Not Specified	92.9%
Matrix Effect	Assessed and within acceptable limits	Not Specified	Not Specified
Stability	Established for relevant conditions	Not Specified	Not Specified

Experimental Protocols

A detailed methodology for the bioanalytical method validation of Trandolapril in human plasma using Trandolapril-d3 as an internal standard is provided below. This protocol is designed to be compliant with the International Council for Harmonisation (ICH) M10 guidelines.[5][6][7]

Preparation of Stock and Working Solutions

• Stock Solutions: Prepare individual stock solutions of Trandolapril, Trandolaprilat, and Trandolapril-d3 (Internal Standard, IS) at a concentration of 1 mg/mL in methanol (B129727).

• Working Solutions: Prepare serial dilutions of the Trandolapril and Trandolaprilat stock solutions with a mixture of methanol and water (1:1, v/v) to create calibration standards and quality control (QC) samples. The IS working solution is prepared by diluting the Trandolapril-d3 stock solution to a final concentration of 100 ng/mL.

Sample Preparation (Solid-Phase Extraction - SPE)

• Condition a solid-phase extraction cartridge with 1 mL of methanol followed by 1 mL of water.

• To 200 µL of plasma sample, add 20 µL of the Trandolapril-d3 internal standard working solution (100 ng/mL).

• Load the sample mixture onto the conditioned SPE cartridge.

• Wash the cartridge with 1 mL of water.

• Elute the analytes with 1 mL of methanol.

• Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Instrumentation and Conditions

• LC System: A high-performance liquid chromatography system capable of gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: Acetonitrile.

• Gradient Program: A suitable gradient to ensure separation of Trandolapril, Trandolaprilat, and the internal standard.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 10 µL.

• Ionization Mode: ESI Positive.

• Detection: Multiple Reaction Monitoring (MRM). The specific precursor and product ions for Trandolapril, Trandolaprilat, and Trandolapril-d3 should be optimized.

Method Validation Procedures (as per ICH M10)

• Selectivity: Analyze blank plasma samples from at least six different sources to ensure no significant interference at the retention times of the analytes and IS.

• Linearity: Construct a calibration curve using at least six non-zero concentrations, plotting the peak area ratio of the analyte to the IS against the nominal concentration. The correlation coefficient (r²) should be ≥ 0.99.

• Lower Limit of Quantification (LLOQ): The lowest concentration on the calibration curve with a signal-to-noise ratio of at least 5, and with acceptable precision (%CV ≤ 20%) and accuracy (±20% of the nominal value).

• Precision and Accuracy: Determined by analyzing QC samples at low, medium, and high concentrations on three different days. The intra- and inter-day precision should be ≤ 15% CV, and the accuracy should be within ±15% of the nominal values (except for LLOQ).

• Recovery: The extraction recovery of the analytes and IS is determined by comparing the peak areas of extracted samples to those of unextracted standards.

• Matrix Effect: Assessed by comparing the response of the analytes in post-extraction spiked plasma samples to the response in neat solutions.

• Stability: The stability of Trandolapril and Trandolaprilat in plasma is evaluated under various conditions, including short-term (bench-top), long-term (frozen), and after freeze-thaw cycles.

Mandatory Visualizations

Metabolic Pathway of Trandolapril

Trandolapril is a prodrug that is hydrolyzed in the liver to its active diacid metabolite, Trandolaprilat. This biotransformation is essential for its therapeutic effect.

Caption: Metabolic activation of Trandolapril to Trandolaprilat.

Bioanalytical Method Validation Workflow

The following diagram illustrates the logical workflow for the validation of the bioanalytical method for Trandolapril in accordance with ICH M10 guidelines.

Caption: Workflow for Trandolapril Bioanalytical Method Validation.

References

• 1. Quantification of trandolapril and its metabolite trandolaprilat in human plasma by liquid chromatography/tandem mass spectrometry using solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Quantification of trandolapril and its metabolite trandolaprilat in human plasma by liquid chromatography/tandem mass spectrometry using solid-phase extraction. (2006) | Ramakrishna Nirogi | 16 Citations [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. database.ich.org [database.ich.org]
• 6. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 7. info.bioanalysis-zone.com [info.bioanalysis-zone.com]

The Gold Standard vs. Practical Alternatives: A Comparative Guide to Internal Standards for Trandolapril Quantification

For researchers, scientists, and drug development professionals engaged in the bioanalysis of the angiotensin-converting enzyme (ACE) inhibitor Trandolapril (B549266), the choice of an appropriate internal standard (IS) is paramount for ensuring accurate and reliable quantification. This guide provides a comprehensive comparison of Trandolapril-d3, the ideal stable isotope-labeled internal standard, with other commonly used alternatives, supported by available experimental data.

An internal standard is a compound with similar physicochemical properties to the analyte of interest, added at a constant concentration to all samples, including calibrators and quality controls. Its primary role is to compensate for variability during sample preparation, chromatography, and mass spectrometric detection, thereby improving the accuracy and precision of the analytical method.

The Ideal Internal Standard: Trandolapril-d3

In liquid chromatography-tandem mass spectrometry (LC-MS/MS) based bioanalysis, a stable isotope-labeled (SIL) version of the analyte is considered the "gold standard" for use as an internal standard. For Trandolapril, this would be a deuterated form, such as Trandolapril-d3.

The key advantage of a SIL-IS lies in its near-identical chemical and physical properties to the analyte. Trandolapril-d3 would co-elute with Trandolapril during chromatography and exhibit the same behavior during sample extraction and ionization. This minimizes the impact of matrix effects, a common source of variability in bioanalysis, where components of the biological matrix (e.g., plasma, urine) can suppress or enhance the ionization of the analyte. By tracking these variations closely, Trandolapril-d3 would provide the most accurate correction, leading to highly reliable quantitative data.

Practical Alternatives: Performance Comparison

In the absence of a readily available method using Trandolapril-d3, researchers have successfully validated bioanalytical methods for Trandolapril using other compounds as internal standards. The following sections compare the performance of two such alternatives: Ramipril and Ledipasvir.

Data Presentation: Quantitative Comparison of Internal Standards

The table below summarizes the key performance parameters of bioanalytical methods for Trandolapril using Ramipril and Ledipasvir as internal standards, based on data from published studies.

Performance Parameter	Ramipril as Internal Standard	Ledipasvir as Internal Standard	Ideal Performance (with Trandolapril-d3)
Linearity Range	20 - 10,000 pg/mL[1]	5 - 1500 ng/mL	Wide and relevant to expected concentrations
Accuracy (% Bias)	Within acceptable limits (not explicitly stated in the abstract)[1]	93% to 104%[2]	Typically within ±15% (±20% at LLOQ)
Precision (% RSD)	Within acceptable limits (not explicitly stated in the abstract)[1]	0.58% to 5.69%[2]	Typically ≤15% (≤20% at LLOQ)
Recovery	Not explicitly stated	92.9%[2]	Consistent, reproducible, and similar to the analyte
Matrix Effect	Not explicitly stated	Not explicitly stated	Minimal and compensated for by the IS
Lower Limit of Quantification (LLOQ)	20 pg/mL[1]	5 ng/mL	Sufficiently low for the intended application

LLOQ: Lower Limit of Quantification; RSD: Relative Standard Deviation

Experimental Protocols

Detailed methodologies are crucial for replicating and evaluating analytical methods. Below are the experimental protocols for the quantification of Trandolapril using Ramipril and Ledipasvir as internal standards.

Method Using Ramipril as an Internal Standard

This method was developed for the simultaneous quantification of Trandolapril and its active metabolite, trandolaprilat (B1681354), in human plasma.

1. Sample Preparation:

• Method: Solid-Phase Extraction (SPE)[1].

• Details: Specific SPE cartridge and elution solvents were not detailed in the abstract[1].

2. Liquid Chromatography:

• Column: Reversed-phase column[1].

• Mobile Phase: Isocratic mobile phase (details not specified)[1].

• Run Time: 2.0 min[1].

3. Mass Spectrometry:

• Instrument: Tandem mass spectrometer (MS/MS)[1].

• Ionization Mode: Electrospray Ionization (ESI), negative mode[1].

• Monitored Transitions:

  • Trandolapril: m/z 429 -> 168[1].

  • Trandolaprilat: m/z 401 -> 168[1].

  • Ramipril (IS): m/z 415 -> 166[1].

Method Using Ledipasvir as an Internal Standard

This method was developed for the simultaneous quantification of Trandolapril and Verapamil in a biological matrix.

1. Sample Preparation:

• Method: Solid-Phase Extraction (SPE)[2].

• Cartridge: Phenomenex cartridge[2].

2. Liquid Chromatography:

• Column: Waters Symmetry-RP18 (5 µm, 150 mm × 4.0 mm)[2].

• Mobile Phase: 10 mmol ammonium (B1175870) formate (B1220265) and acetonitrile (B52724) (ACN) in a ratio of 70:30 (v/v)[2].

3. Mass Spectrometry:

• Instrument: LC-MS/MS[2].

• Ionization Mode: Electrospray Ionization (ESI), positive mode[2].

• Monitored Transitions: Not specified in the abstract.

Mandatory Visualizations

To better illustrate the concepts and workflows discussed, the following diagrams are provided.

Figure 1: A generalized experimental workflow for the quantification of Trandolapril in plasma using an internal standard and LC-MS/MS.

Figure 2: Logical comparison of Trandolapril-d3 with alternative internal standards, highlighting key performance-determining attributes.

Conclusion

While Trandolapril-d3 remains the theoretically ideal internal standard for the quantification of Trandolapril due to its ability to minimize analytical variability, particularly from matrix effects, the lack of published methods necessitates the use of practical alternatives. Both Ramipril and Ledipasvir have been successfully used as internal standards in validated LC-MS/MS methods for Trandolapril quantification.

The choice between these alternatives may depend on several factors, including commercial availability, cost, and the specific requirements of the assay. For instance, Ramipril, being a structural analog, may offer a closer match to the chromatographic and extraction behavior of Trandolapril compared to a structurally unrelated compound like Ledipasvir. However, the presented data for the method using Ledipasvir demonstrates good accuracy and precision.

Ultimately, the thorough validation of any bioanalytical method, regardless of the internal standard chosen, is crucial to ensure the generation of reliable and accurate data for pharmacokinetic, bioavailability, and other drug development studies. Researchers should carefully consider the advantages and potential limitations of each internal standard and rigorously validate their chosen method according to regulatory guidelines.

References

• 1. Pharmacokinetics, Pharmacodynamics, and Tolerability of Single and Multiple Doses of Trandolapril, an Effective Angiotensin-Converting Enzyme Inhibitor, in Healthy Chinese Subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantification of trandolapril and its metabolite trandolaprilat in human plasma by liquid chromatography/tandem mass spectrometry using solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of an Analytical Method for Trandolapril using Trandolapril-d3 as an Internal Standard

This guide provides a comprehensive overview of the cross-validation of an analytical method for the quantification of Trandolapril (B549266) in biological matrices, utilizing its deuterated stable isotope, Trandolapril-d3, as an internal standard (IS). The information presented is essential for researchers, scientists, and drug development professionals involved in pharmacokinetic, bioavailability, and bioequivalence studies. The data and protocols are synthesized from established bioanalytical method validation guidelines and published research to provide a representative comparison.

Experimental Protocols

A cross-validation is crucial when two or more bioanalytical methods are used to generate data within the same study or across different studies.[1] It ensures that the data are comparable, regardless of the method or laboratory used. The following is a detailed protocol for a typical cross-validation of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for Trandolapril.

Objective: To demonstrate the equivalency of two validated bioanalytical methods (Method A and Method B) for the determination of Trandolapril in human plasma.

Materials and Reagents:

• Trandolapril reference standard

• Trandolapril-d3 internal standard

• Control human plasma (with appropriate anticoagulant)

• HPLC-grade acetonitrile (B52724), methanol, and water

• Formic acid or ammonium (B1175870) formate (B1220265) (for mobile phase preparation)

• Solid-phase extraction (SPE) cartridges or liquid-liquid extraction (LLE) solvents

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UPLC) system

• Tandem mass spectrometer with an electrospray ionization (ESI) source

Preparation of Calibration Standards and Quality Control Samples:

Calibration standards and quality control (QC) samples are prepared by spiking control human plasma with known concentrations of Trandolapril from separate stock solutions.[2]

Sample Preparation (Representative Procedure):

A common sample preparation technique is solid-phase extraction (SPE).[3]

• To 200 µL of plasma sample, add 50 µL of the Trandolapril-d3 internal standard working solution.

• Vortex the samples for 30 seconds.

• Load the samples onto a pre-conditioned SPE cartridge.

• Wash the cartridge with an appropriate solvent to remove interferences.

• Elute the analyte and internal standard with a suitable elution solvent.

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase and inject it into the LC-MS/MS system.

LC-MS/MS Parameters (Representative):

• Column: A reverse-phase C18 column is commonly used.[4][5]

• Mobile Phase: A gradient or isocratic elution with a mixture of an aqueous component (e.g., 0.1% formic acid in water) and an organic component (e.g., acetonitrile or methanol).[4]

• Flow Rate: Typically in the range of 0.2-1.0 mL/min.[5]

• Ionization Mode: Electrospray ionization (ESI) in positive or negative mode.[6]

• Mass Transitions: Multiple reaction monitoring (MRM) is used to monitor specific precursor-to-product ion transitions for Trandolapril and Trandolapril-d3. For example, a possible transition for Trandolapril could be m/z 431.2 → 234.1.

Cross-Validation Procedure:

• Selectivity: Analyze blank plasma samples from at least six different sources to ensure no significant interferences are observed at the retention times of Trandolapril and Trandolapril-d3.

• Accuracy and Precision: Analyze at least three batches of QC samples at a minimum of three concentration levels (low, medium, and high) on three different days using both methods. The mean concentration should be within ±15% of the nominal value (±20% for the Lower Limit of Quantification, LLOQ), and the precision (%CV) should not exceed 15% (20% for LLOQ).

• Matrix Effect: Evaluate the effect of the biological matrix on the ionization of the analyte and internal standard by comparing the response in the presence and absence of matrix components.

• Stability: Assess the stability of Trandolapril in plasma under various conditions, including short-term bench-top, long-term freezer storage, and freeze-thaw cycles.

Data Presentation

The following tables summarize typical performance characteristics for a validated LC-MS/MS method for Trandolapril, which would be compared during a cross-validation study.

Table 1: Method Performance Comparison

Parameter	Method A (Representative Values)	Method B (Representative Values)	Acceptance Criteria
Linearity Range	0.1 - 100 ng/mL	0.05 - 120 ng/mL	Correlation coefficient (r²) ≥ 0.99
LLOQ	0.1 ng/mL	0.05 ng/mL	Signal-to-noise ratio ≥ 5
Intra-day Precision (%CV)	≤ 8%	≤ 10%	≤ 15% (≤ 20% at LLOQ)
Inter-day Precision (%CV)	≤ 11%	≤ 12%	≤ 15% (≤ 20% at LLOQ)
Accuracy (% Bias)	-5% to +7%	-8% to +10%	Within ±15% (±20% at LLOQ)
Recovery	85 - 95%	88 - 98%	Consistent, precise, and reproducible

Table 2: Stability Data Comparison

Stability Condition	Method A (Recovery %)	Method B (Recovery %)	Acceptance Criteria
Bench-top (6 hours)	96.5%	97.2%	Within ±15% of initial concentration
Freeze-thaw (3 cycles)	94.8%	95.5%	Within ±15% of initial concentration
Long-term (-20°C, 30 days)	98.1%	98.9%	Within ±15% of initial concentration

Mandatory Visualization

The following diagram illustrates the workflow of a bioanalytical method cross-validation.

Bioanalytical Method Cross-Validation Workflow

References

• 1. fda.gov [fda.gov]
• 2. fda.gov [fda.gov]
• 3. researchgate.net [researchgate.net]
• 4. Method development and validation of trandolapril by RP-UPLC-MS [wisdomlib.org]
• 5. benthamdirect.com [benthamdirect.com]
• 6. Quantification of trandolapril and its metabolite trandolaprilat in human plasma by liquid chromatography/tandem mass spectrometry using solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]

The Gold Standard vs. The Practical Alternative: A Comparative Guide to Internal Standards for Trandolapril Analysis

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of the angiotensin-converting-enzyme (ACE) inhibitor Trandolapril (B549266), the choice of an appropriate internal standard is a critical decision that directly impacts the accuracy, precision, and reliability of bioanalytical data. This guide provides an objective comparison between the use of a stable isotope-labeled (SIL) internal standard, Trandolapril-d3, and a structural analog as an internal standard in liquid chromatography-mass spectrometry (LC-MS) based assays.

The ideal internal standard should mimic the analyte's behavior throughout the entire analytical process, from sample extraction and cleanup to chromatographic separation and mass spectrometric detection.[1] This mimicry allows for the correction of variations that can occur at each step, ensuring robust and dependable results. While deuterated standards like Trandolapril-d3 are often hailed as the "gold standard," structural analogs present a viable alternative.[1][2] This guide will delve into the performance characteristics of both, supported by established principles and experimental data from bioanalytical method validation.

Performance Comparison: Trandolapril-d3 vs. A Structural Analog

Below is a summary of key performance parameters based on typical bioanalytical method validation experiments.

Parameter	Trandolapril-d3 (SIL)	Structural Analog	Key Findings & References
Linearity (Correlation Coefficient, r²)	> 0.999	> 0.99	Both internal standards can achieve excellent linearity. A study on Trandolapril with a deuterated internal standard (D6-Trandolapril) showed a correlation coefficient of 0.9993.[5] Similar high correlation is expected and achieved with structural analogs.[6][7]
Accuracy (% Bias)	Typically < ±5%	Typically < ±15%	SIL internal standards generally provide higher accuracy due to better compensation for matrix effects.[1] However, structural analogs can still meet regulatory acceptance criteria.[8] A study on immunosuppressive drugs found no statistically significant difference in accuracy between SIL and analog internal standards.[2]
Precision (% RSD / CV)	< 10%	< 15%	Both types of internal standards can yield high precision. A method for Trandolapril using D6-Trandolapril reported good precision.[5] Another study on immunosuppressants showed within-day imprecision of <10% and between-day imprecision of <8% for both SIL and analog standards.[2]
Matrix Effect	Effectively minimized	Variable compensation	SIL internal standards are superior in compensating for matrix effects because they co-elute with the analyte and experience the same ionization suppression or enhancement.[3][9] Structural analogs may have different retention times and be affected differently by the matrix, leading to potential inaccuracies.[10][11]
Extraction Recovery	Consistent and comparable to analyte	May differ from analyte	The similar physicochemical properties of SIL internal standards result in extraction recoveries that closely mirror the analyte.[12] A study on Trandolapril using D6-Trandolapril showed extraction recoveries between 98.27% and 99.89%.[5] Structural analogs can have different extraction efficiencies.[3]

Experimental Protocols

Detailed methodologies are crucial for the objective comparison of internal standards. Below are outlines of key experiments.

Stock Solution and Working Standard Preparation

A stock solution of Trandolapril, Trandolapril-d3, and the structural analog internal standard are prepared in a suitable organic solvent like methanol (B129727) or acetonitrile.[7] Working standard solutions are then prepared by diluting the stock solutions to appropriate concentrations for spiking into the biological matrix (e.g., plasma, urine) to create calibration standards and quality control (QC) samples.[7]

Sample Preparation: Liquid-Liquid Extraction (LLE)

A common method for extracting Trandolapril from biological matrices is liquid-liquid extraction.[5]

Protocol:

• To a 100 µL aliquot of plasma, add 25 µL of the internal standard working solution (either Trandolapril-d3 or the structural analog).

• Vortex the sample for 30 seconds.

• Add 1.5 mL of a suitable extraction solvent (e.g., ethyl acetate).

• Vortex for 5 minutes, followed by centrifugation at 4000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

The chromatographic and mass spectrometric conditions are optimized to achieve good separation and sensitive detection of Trandolapril and the internal standards.

Parameter	Typical Conditions
Chromatographic Column	C18 reversed-phase column (e.g., 150x4.6 mm, 3.5 µm)[5]
Mobile Phase	A gradient or isocratic mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile).[5][13]
Flow Rate	0.5 - 1.0 mL/min[5]
Ionization Source	Electrospray Ionization (ESI) in positive mode[5]
Mass Spectrometric Detection	Multiple Reaction Monitoring (MRM)
MRM Transitions	Trandolapril: e.g., m/z 431.2 → 234.2; Trandolapril-d3: e.g., m/z 434.2 → 237.2; Structural Analog: To be determined based on its structure.

Method Validation

The analytical method is validated according to regulatory guidelines (e.g., FDA, EMA) to assess its performance.[12] Key validation parameters include selectivity, linearity, accuracy, precision, recovery, and matrix effect.[12]

Visualizing the Workflow and Rationale

To better understand the processes and the underlying principles of internal standard selection, the following diagrams illustrate the experimental workflow and the concept of matrix effect compensation.

Caption: A typical bioanalytical workflow for Trandolapril analysis.

Caption: How internal standards compensate for matrix effects.

Conclusion

The selection of an internal standard is a critical step in bioanalytical method development that significantly influences the quality and reliability of the resulting data. While a structural analog can provide acceptable performance in many cases, the use of a stable isotope-labeled internal standard like Trandolapril-d3 is generally considered the gold standard.[2][14] The chemical and physical similarity of a SIL internal standard to the analyte allows for more effective compensation for matrix effects and other sources of variability, ultimately leading to improved accuracy and precision.[1] Researchers must weigh the benefits of the superior performance of a SIL internal standard against practical considerations such as cost and availability when developing and validating their bioanalytical methods for Trandolapril.

References

• 1. benchchem.com [benchchem.com]
• 2. Comparing the effect of isotopically labeled or structural analog internal standards on the performance of a LC-MS/MS method to determine ciclosporin A, everolimus, sirolimus and tacrolimus in whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. waters.com [waters.com]
• 4. Matrix effect management in liquid chromatography mass spectrometry: the internal standard normalized matrix effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benthamdirect.com [benthamdirect.com]
• 6. ijrpc.com [ijrpc.com]
• 7. HPTLC METHOD DEVELOPMENT AND VALIDATION OF TRANDOLAPRIL IN BULK AND PHARMACEUTICAL DOSAGE FORMS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Selecting a Structural Analog as an Internal Standard for the Quantification of 6-Methylmercaptopurine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Utilizing Internal Standard Responses to Assess Risk on Reporting Bioanalytical Results from Hemolyzed Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Comparison of matrix effects in HPLC-MS/MS and UPLC-MS/MS analysis of nine basic pharmaceuticals in surface waters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. fda.gov [fda.gov]
• 13. Method development and validation of trandolapril by RP-UPLC-MS [wisdomlib.org]
• 14. benchchem.com [benchchem.com]

The Gold Standard for Bioanalysis: Evaluating Analytical Method Robustness with Trandolapril-d3

For researchers, scientists, and drug development professionals, the integrity of bioanalytical data is paramount. The choice of internal standard is a critical factor influencing the robustness and reliability of an analytical method. This guide provides an objective comparison of Trandolapril-d3, a deuterated internal standard, with non-deuterated alternatives for the bioanalysis of Trandolapril (B549266), supported by experimental principles and data from published studies.

The use of a stable isotope-labeled internal standard (SIL-IS), such as Trandolapril-d3, is widely recognized as the "gold standard" in quantitative bioanalysis, particularly for liquid chromatography-mass spectrometry (LC-MS) applications. This superiority stems from the near-identical physicochemical properties between the deuterated standard and the analyte of interest. This similarity ensures that both compounds behave almost identically during sample preparation, chromatography, and ionization, providing a more accurate correction for potential variabilities and enhancing the overall robustness of the method.

Superiority of Deuterated Internal Standards

Deuterated internal standards like Trandolapril-d3 offer significant advantages over non-deuterated (structural analog) internal standards. Because they co-elute with the analyte, they experience the same degree of ion suppression or enhancement in the mass spectrometer, a phenomenon known as the matrix effect.[1][2] This co-elution allows for more effective compensation for variations in the sample matrix, which is a major source of imprecision and inaccuracy in bioanalytical methods.[1] Regulatory bodies like the European Medicines Agency (EMA) have noted that a vast majority of bioanalytical method submissions incorporate SIL-IS, and have, in some cases, rejected studies that used a surrogate internal standard deemed not to be a close enough analog.[1]

In contrast, non-deuterated internal standards, which are structurally similar but not identical to the analyte, may have different retention times, extraction recoveries, and ionization efficiencies. These differences can lead to inadequate compensation for matrix effects and other analytical variabilities, potentially compromising the accuracy and robustness of the results.

Performance Comparison: Trandolapril-d3 vs. Non-Deuterated Alternatives

Parameter	Method using Trandolapril-d3 (Expected Performance)	Method using Ramipril (Non-Deuterated IS)[3]	Method using Ledipasvir (Non-Deuterated IS)
Internal Standard Type	Deuterated (Stable Isotope Labeled)	Non-Deuterated (Structural Analog)	Non-Deuterated (Structural Analog)
Co-elution with Analyte	Yes	No	No
Compensation for Matrix Effects	Excellent	Partial to Good	Partial to Good
Precision (Intra-day & Inter-day)	Expected to be very high (<15% RSD)	Acceptable precision and accuracy were obtained[3]	Intraday and inter-day precision: 0.58% to 5.69%
Accuracy	Expected to be very high (within 15% of nominal)	Acceptable precision and accuracy were obtained[3]	93% to 104%
**Linearity (r²) **	Expected to be ≥0.99	Not explicitly stated, but method exhibited a linear dynamic range[3]	Not explicitly stated, but validated in a linear concentration range
Recovery	Similar to analyte	Not explicitly stated	92.9% for Trandolapril

Experimental Protocols

Robustness Testing Protocol for an LC-MS/MS Method

Robustness testing evaluates the reliability of an analytical method with respect to deliberate, minor variations in method parameters. A typical robustness study for a Trandolapril LC-MS/MS method would involve the following:

• Preparation of Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations of Trandolapril in the relevant biological matrix (e.g., human plasma).

• Introduction of Method Variations: Analyze the QC samples under the standard operating conditions and under slightly modified conditions. The parameters to be varied include:

  • Mobile Phase Composition: ± 2% variation in the organic solvent ratio.

  • Mobile Phase pH: ± 0.2 pH units.

  • Column Temperature: ± 5°C.

  • Flow Rate: ± 10% of the nominal flow rate.

• Data Analysis: Calculate the concentration of Trandolapril in the QC samples for each set of conditions. The results should be compared to the nominal concentrations, and the precision (%RSD) and accuracy (% bias) should be within acceptable limits (typically ±15%).

LC-MS/MS Method for Trandolapril using a Non-Deuterated Internal Standard (Ramipril)[3]

• Sample Preparation: Solid-phase extraction.

• Chromatography: Isocratic mobile phase on a reversed-phase column.

• Mass Spectrometry: Electrospray ionization tandem mass spectrometry (MS/MS) in the multiple reaction monitoring (MRM) mode.

  • m/z for Trandolapril: 429/168

  • m/z for Trandolaprilat (B1681354) (metabolite): 401/168

  • m/z for Ramipril (IS): 415/166

• Validation: The method demonstrated a linear dynamic range of 20-10,000 pg/mL for both Trandolapril and its metabolite, with a lower limit of quantification of 20 pg/mL. Acceptable precision and accuracy were achieved.[3]

Visualizing the Workflow

Caption: Experimental workflow for robustness testing of a bioanalytical method.

Signaling Pathway of Trandolapril's Mechanism of Action

Trandolapril is a prodrug that is converted to its active diacid metabolite, trandolaprilat. Trandolaprilat inhibits the angiotensin-converting enzyme (ACE), which plays a key role in the renin-angiotensin-aldosterone system (RAAS).

Caption: Simplified signaling pathway of Trandolapril's mechanism of action.

References

• 1. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 2. texilajournal.com [texilajournal.com]
• 3. Quantification of trandolapril and its metabolite trandolaprilat in human plasma by liquid chromatography/tandem mass spectrometry using solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]

Trandolapril Analysis: A Comparative Guide to Linearity and Range Determination with Trandolapril-d3 Internal Standard

For researchers, scientists, and professionals in drug development, the accurate quantification of Trandolapril (B549266) is crucial for pharmacokinetic, bioavailability, and bioequivalence studies. This guide provides a comparative overview of analytical methods for Trandolapril, with a specific focus on linearity and range determination when using a deuterated internal standard, Trandolapril-d3, versus other alternatives. The data presented is compiled from various validated methods to aid in the selection of the most suitable analytical approach.

Linearity and Range Comparison

The selection of an appropriate internal standard is critical for achieving accurate and reproducible results in bioanalytical methods. A stable isotopically labeled (SIL) internal standard, such as Trandolapril-d3, is often considered the gold standard due to its similar chemical and physical properties to the analyte, which helps to compensate for variability during sample preparation and analysis.[1][2] The following table summarizes the linearity and range of different analytical methods for Trandolapril, highlighting the performance with a deuterated internal standard and other commonly used internal standards.

Analytical Method	Internal Standard	Linearity Range	Lower Limit of Quantification (LLOQ)	Correlation Coefficient (r²)	Biological Matrix	Reference
UPLC-MS/MS	Trandolapril-d6	10 - 200 pg/mL	10 pg/mL	0.9993 ± 0.006	Rat Plasma	[3]
LC-MS/MS	Ramipril	20 - 10,000 pg/mL	20 pg/mL	Not Reported	Human Plasma	[4]
LC-MS/MS	Ledipasvir	5 - 1500 ng/mL	5 ng/mL	Not Reported	Human Plasma	[5]
RP-HPLC	Benazepril	4 - 20 µg/mL	Not Reported	Not Reported	Capsules	[6]
RP-HPLC	None	6 - 36 µg/mL	0.85 µg/mL	0.9999	Tablet Dosage Form	[7]
Stability-Indicating HPLC	None	1 - 24 µg/mL	0.1715 µg/mL	> 0.9999	Bulk Drug and Pharmaceutical Dosage Forms	[8]
HPTLC	None	25 - 150 ng/spot	54 ng/spot	Not Reported	Bulk and Pharmaceutical Dosage Forms	[9]

Experimental Protocols

Detailed methodologies are essential for replicating and validating analytical methods. Below are the experimental protocols for the key methods cited in this guide.

UPLC-MS/MS Method with Trandolapril-d6 Internal Standard

This method is designed for the simultaneous estimation of verapamil (B1683045) and trandolapril in rat plasma.[3]

• Sample Preparation: Liquid-liquid extraction is employed to extract Trandolapril and its internal standard, Trandolapril-d6, from rat plasma.[3]

• Chromatographic Separation:

  • Column: Symmetry C18 column (150x4.6 mm, 3.5 µm).[3]

  • Mobile Phase: An isocratic elution with a buffer containing 1mL of formic acid in 1L of water and acetonitrile (B52724) in a ratio of 80:20.[3]

  • Flow Rate: 1 mL/min.[3]

  • Run Time: 5 minutes.[3]

• Mass Spectrometric Detection:

  • Ionization Source: Electrospray ionization (ESI).[3]

  • Mass Transitions (m/z):

    • Trandolapril: 430.25 → 201.48[3]

    • Trandolapril-d6 (IS): 436.28 → 340.52[3]

LC-MS/MS Method with Ramipril Internal Standard

This method is validated for the simultaneous quantification of trandolapril and its metabolite trandolaprilat (B1681354) in human plasma.[4]

• Sample Preparation: Solid-phase extraction (SPE).[4]

• Chromatographic Separation:

  • Column: Reversed-phase column.[4]

  • Mobile Phase: Isocratic mobile phase.[4]

• Mass Spectrometric Detection:

  • Mode: Multiple reaction monitoring (MRM).[4]

  • Ionization: Electrospray ionization (ESI) in negative ion mode.[4]

  • Mass Transitions (m/z):

    • Trandolapril: 429 → 168[4]

    • Trandolaprilat: 401 → 168[4]

    • Ramipril (IS): 415 → 166[4]

Experimental Workflow for Trandolapril Analysis

The following diagram illustrates a typical experimental workflow for the analysis of Trandolapril in a biological matrix using an internal standard.

References

• 1. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benthamdirect.com [benthamdirect.com]
• 4. Quantification of trandolapril and its metabolite trandolaprilat in human plasma by liquid chromatography/tandem mass spectrometry using solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. High-performance liquid chromatographic assay of trandolapril in capsules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ijrpc.com [ijrpc.com]
• 8. Stability-Indicating HPLC Determination of Trandolapril in Bulk Drug and Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Hptlc method development and validation of trandolapril in bulk and pharmaceutical dosage forms - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Pharmacokinetic Profiling of Trandolapril Utilizing Diverse Internal Standards

For Researchers, Scientists, and Drug Development Professionals: An In-depth Comparison Guide

The accurate quantification of trandolapril (B549266), a potent angiotensin-converting enzyme (ACE) inhibitor, and its active metabolite, trandolaprilat (B1681354), is paramount in pharmacokinetic studies. The choice of an appropriate internal standard (IS) is a critical factor in the bioanalytical method development to ensure the accuracy and precision of the results. This guide provides a comparative overview of the pharmacokinetic profiling of trandolapril using different internal standards, supported by experimental data and detailed methodologies.

Comparative Pharmacokinetic Data

Table 1: Pharmacokinetic Parameters of Trandolapril in Healthy Volunteers

Internal Standard	Dose (mg)	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Study Population
Not Specified	0.5	-	0.5	-	12 Healthy Male Volunteers[1]
Not Specified	1	1.57	-	1.89	12 Healthy Chinese Subjects[2]
Not Specified	2	3.77	-	3.46	12 Healthy Chinese Subjects[2]
Not Specified	4	7.99	-	6.47	12 Healthy Chinese Subjects[2]

Table 2: Pharmacokinetic Parameters of Trandolaprilat (Active Metabolite) in Healthy Volunteers

Internal Standard	Dose (mg)	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Study Population
Not Specified	2	7.49 ± 0.98	~6	82.27 ± 6.95	Young Hypertensive Patients
Not Specified	2	8.35 ± 0.67	~6	96.75 ± 5.67	Elderly Hypertensive Patients

Experimental Protocols: A Methodological Overview

The accurate determination of trandolapril and trandolaprilat concentrations in biological matrices relies on robust and validated bioanalytical methods, predominantly high-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS). The following sections detail the methodologies employed in studies utilizing different internal standards.

Method 1: Ramipril (B1678797) as an Internal Standard

A sensitive and rapid LC-MS/MS method for the simultaneous quantification of trandolapril and trandolaprilat in human plasma has been developed using ramipril as the internal standard.

• Sample Preparation: Solid-phase extraction (SPE) is employed to extract the analytes and the internal standard from human plasma.

• Chromatography:

  • Column: A reversed-phase column is used for separation.

  • Mobile Phase: An isocratic mobile phase is utilized.

  • Run Time: A short run time of 2.0 minutes per sample allows for high throughput analysis.

• Detection:

  • Instrument: A tandem mass spectrometer with an electrospray ionization (ESI) source is used.

  • Mode: Multiple reaction monitoring (MRM) is performed in negative ion mode.

  • Ion Transitions:

    • Trandolapril: m/z 429 -> 168

    • Trandolaprilat: m/z 401 -> 168

    • Ramipril (IS): m/z 415 -> 166

Method 2: Ledipasvir as an Internal Standard

For the simultaneous quantitation of trandolapril and verapamil (B1683045), an LC-MS/MS method has been validated using Ledipasvir as the internal standard.

• Sample Preparation: Solid-phase extraction is utilized for sample clean-up and concentration.

• Chromatography:

  • Column: Waters Symmetry-RP18 (5µ, 150 mm × 4.0 mm).

  • Mobile Phase: A mixture of 10 mmol ammonium (B1175870) formate (B1220265) and acetonitrile (B52724) (70:30 %V/V).

• Detection:

  • Instrument: A mass spectrometer with an electrospray ionization source.

  • Mode: Positive ionization mode.

Method 3: Deuterated Internal Standards (D6-Verapamil and D6-Trandolapril)

A UPLC-MS/MS method has been developed for the simultaneous estimation of verapamil and trandolapril in rat plasma using their respective deuterated analogues as internal standards.

• Sample Preparation: Liquid-liquid extraction is employed for the extraction of the analytes and internal standards from rat plasma.

• Chromatography:

  • Column: Symmetry C18 column (150x4.6 mm, 3.5 μm).

  • Mobile Phase: An isocratic elution with a buffer containing 1mL of formic acid in 1L of water and acetonitrile in a ratio of 80:20.

  • Flow Rate: 1 mL/min.

• Detection:

  • Instrument: A UPLC system coupled with a tandem mass spectrometer with an electrospray ionization source.

  • Ion Transitions:

    • Verapamil: m/z 454.72 -> 182.16

    • Trandolapril: m/z 430.25 -> 201.48

    • D6-Verapamil (IS): m/z 460.18 -> 324.39

    • D6-Trandolapril (IS): m/z 436.28 -> 340.52

Visualizing the Science: Diagrams for Clarity

To further elucidate the concepts discussed, the following diagrams have been generated using Graphviz (DOT language).

Caption: Mechanism of action of Trandolapril within the Renin-Angiotensin-Aldosterone System (RAAS).

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safe Disposal of Trandolapril-d3: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. This guide provides essential, step-by-step procedures for the safe disposal of Trandolapril-d3, ensuring compliance with safety regulations and minimizing environmental impact.

Trandolapril is classified as a hazardous substance, potentially causing skin and eye irritation, and is suspected of damaging fertility or the unborn child.[1][2][3] Prolonged or repeated exposure may also lead to organ damage.[2] Therefore, meticulous adherence to disposal protocols is imperative.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure you are wearing appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[3] All handling of Trandolapril-d3 waste should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or aerosols.

Step-by-Step Disposal Protocol

The following protocol outlines the approved procedure for disposing of Trandolapril-d3 waste in a laboratory setting.

1. Waste Segregation and Collection:

• Solid Waste: Collect all solid Trandolapril-d3 waste, including unused or expired product, contaminated personal protective equipment (gloves, weigh boats, etc.), and spill cleanup materials, in a designated, clearly labeled hazardous waste container.[4][5][6] The container must be made of a material compatible with the chemical and have a secure, tight-fitting lid.[5][6]

• Liquid Waste: Solutions containing Trandolapril-d3 should be collected in a separate, leak-proof hazardous waste container.[7] Do not mix with other incompatible waste streams.[5] For instance, avoid mixing with strong oxidizing agents.[5]

• Sharps Waste: Any chemically contaminated sharps, such as needles or broken glass, must be disposed of in a designated, puncture-resistant sharps container that is clearly labeled as containing chemical waste.[8]

2. Container Labeling:

All waste containers must be accurately and clearly labeled with the words "Hazardous Waste," the full chemical name ("Trandolapril-d3"), and a description of the contents (e.g., "Solid Waste," "Aqueous Solution").[4][8] Ensure the date of initial waste accumulation is also recorded on the label.[4]

3. Storage in a Satellite Accumulation Area (SAA):

Store all Trandolapril-d3 waste containers in a designated Satellite Accumulation Area (SAA) within the laboratory.[4][5] This area must be at or near the point of waste generation and under the control of laboratory personnel.[6] The SAA should be inspected weekly for any signs of leakage or container deterioration.[5]

4. Disposal of Empty Containers:

Empty Trandolapril-d3 containers are also considered hazardous waste until properly cleaned. To decontaminate an empty container, triple-rinse it with a suitable solvent (e.g., ethanol (B145695) or methanol), collecting all rinsate as hazardous liquid waste.[8] After triple-rinsing, the container can be disposed of as non-hazardous waste, though it is best practice to deface or remove the original label.[8]

5. Arranging for Waste Pickup:

Under no circumstances should Trandolapril-d3 or its waste be disposed of down the drain or in the regular trash. [4][9] Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for your hazardous waste.[4] They are responsible for the final disposal of the chemical waste in accordance with all federal, state, and local regulations.[4][10]

Quantitative Data Summary

Waste Type	Container Requirement	Disposal Method
Solid Trandolapril-d3 Waste	Labeled, sealed, compatible hazardous waste container	Collection by EHS for incineration
Liquid Trandolapril-d3 Waste	Labeled, sealed, leak-proof hazardous waste container	Collection by EHS for incineration
Contaminated Sharps	Labeled, puncture-resistant sharps container	Collection by EHS for incineration
Empty Containers	Triple-rinsed with solvent (rinsate collected as hazardous waste)	Discard as non-hazardous waste after decontamination

Experimental Workflow for Disposal

Caption: Workflow for the proper disposal of Trandolapril-d3 waste.

This comprehensive guide ensures that all personnel handling Trandolapril-d3 can do so safely and in an environmentally conscious manner, fostering a culture of safety and responsibility within the laboratory.

References

• 1. lupin.com [lupin.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. s3.amazonaws.com [s3.amazonaws.com]
• 4. ehrs.upenn.edu [ehrs.upenn.edu]
• 5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 6. danielshealth.com [danielshealth.com]
• 7. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 8. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 9. acs.org [acs.org]
• 10. USP 800 & Hazardous Drug Disposal | Stericycle [stericycle.com]